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5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid Documentation Hub

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  • Product: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid
  • CAS: 104207-29-6

Core Science & Biosynthesis

Foundational

5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid safety data sheet (SDS)

CAS Registry Number: 104207-29-6 Document Type: Technical Monograph & Safety Data Guide Version: 2.1 (R&D Focused) Executive Summary & Chemical Identity[1] This guide moves beyond the standard Safety Data Sheet (SDS) to...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 104207-29-6 Document Type: Technical Monograph & Safety Data Guide Version: 2.1 (R&D Focused)

Executive Summary & Chemical Identity[1]

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a functional roadmap for researchers utilizing 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid . This compound is a specialized intermediate, primarily functioning as a coupling component in the synthesis of azo dyes and as a functionalized surfactant precursor in organic synthesis.

Its structure—a tetrasubstituted benzene ring—presents unique challenges in regioselectivity during synthesis and solubility during extraction. The presence of both a phenolic hydroxyl group and a sulfonic acid group creates a zwitterionic character in neutral media, influencing its handling and purification.

Chemical Profile
PropertyData
IUPAC Name 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid
CAS Number 104207-29-6
Molecular Formula C₈H₉ClO₄S
Molecular Weight 236.67 g/mol
SMILES CCc1cc(c(cc1Cl)S(=O)(=O)O)O
Physical State Off-white to pale yellow crystalline solid (hygroscopic)
Solubility High in water (polar), Methanol; Low in Hexane, Toluene

Hazard Identification & Toxicology (GHS)

Scientist-to-Scientist Note: While officially classified under general acidic hazards, the combination of the chlorophenol moiety and the sulfonic acid group suggests high tissue permeability and protein denaturation potential. Treat this not just as an acid, but as a cytotoxic agent.

GHS Classification[3]
  • Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

  • Serious Eye Damage/Eye Irritation: Category 1 (Irreversible damage).

  • Aquatic Toxicity: Category 3 (Harmful to aquatic life with long-lasting effects—typical of chlorinated aromatics).

Critical Safety Protocols
  • Inhalation Risk: The sulfonic acid moiety is non-volatile, but dust inhalation is extremely damaging to mucous membranes. Engineering Control: Use a Class II Biosafety Cabinet or Fume Hood with HEPA filtration.

  • Skin Permeation: Chlorinated phenols can penetrate the stratum corneum. Standard latex gloves are insufficient.

    • Protocol: Use Nitrile (0.11mm minimum) for splash protection. For prolonged handling, use Butyl Rubber or Viton .

  • Neutralization: In case of spill, do not neutralize with strong base immediately (exothermic risk). Use sodium bicarbonate or a spill pillow designed for acids.

Synthesis & Reaction Logic

Understanding the synthesis of this compound allows researchers to troubleshoot impurities (such as the non-sulfonated phenol or the disulfonated byproduct).

Mechanistic Pathway

The synthesis typically involves the sulfonation of 3-Chloro-4-ethylphenol . The directing effects are critical here:

  • The -OH group is a strong ortho/para activator.

  • The -Cl and -Ethyl groups are weak ortho/para directors but are overridden by the hydroxyl.

  • Steric Hindrance: The position para to the hydroxyl is blocked by the ethyl group. The position ortho to the hydroxyl (and meta to the ethyl) is the most electronically favorable and sterically accessible site for the electrophilic attack of SO₃.

Synthesis Workflow Visualization

The following diagram illustrates the electrophilic aromatic substitution (EAS) pathway and potential side reactions.

SynthesisPathway Precursor 3-Chloro-4-ethylphenol (Starting Material) SigmaComplex Sigma Complex (Intermediate) Precursor->SigmaComplex Electrophilic Attack (Ortho to OH) Reagent H2SO4 / SO3 (Sulfonating Agent) Reagent->SigmaComplex Product 5-Chloro-4-ethyl-2-hydroxy- benzenesulfonic acid (Target) SigmaComplex->Product -H+ (Restoration of Aromaticity) Byproduct Disulfonated Species (Impurity) Product->Byproduct Excess SO3 / High T

Figure 1: Electrophilic Aromatic Substitution pathway for the synthesis of CAS 104207-29-6, highlighting the critical ortho-sulfonation relative to the hydroxyl group.

Physicochemical Properties & Stability

Stability Profile
  • Hygroscopicity: The sulfonic acid group is highly hygroscopic. The compound will deliquesce (turn into a liquid solution by absorbing atmospheric water) if left open.

    • Storage: Store under inert atmosphere (Argon/Nitrogen) or in a desiccator.

  • Thermal Stability: Stable up to ~180°C. Above this, desulfonation (loss of SO₃) may occur, reverting to the chlorophenol precursor.

Solubility & Partitioning
SolventSolubility RatingApplication Note
Water (pH 7) HighForms anionic sulfonate; highly soluble.
Water (pH < 1) ModerateReduced solubility due to common ion effect/protonation.
Methanol/Ethanol HighIdeal for recrystallization.
Dichloromethane NegligibleUseful for washing away non-polar organic impurities (like unreacted phenols).

Analytical Characterization

To validate the identity of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid, rely on the specific splitting patterns in NMR caused by the 1,2,4,5-substitution pattern.

1H NMR Prediction (DMSO-d6)

Due to the tetrasubstitution, the aromatic region is simplified:

  • ~7.5 ppm (s, 1H): Proton at C6 (between SO₃H and Cl). This proton is deshielded by the adjacent electron-withdrawing groups.

  • ~6.9 ppm (s, 1H): Proton at C3 (between OH and Ethyl). This proton is shielded by the electron-donating OH group.

  • ~2.5 ppm (q, 2H): Methylene of the ethyl group.

  • ~1.1 ppm (t, 3H): Methyl of the ethyl group.

Note: The coupling between C3 and C6 protons is usually zero (para), resulting in distinct singlets.

HPLC Method (Recommended)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA) (Keeps the sulfonic acid protonated/ion-suppressed).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 mins.

  • Detection: UV at 280 nm (Phenolic absorption).

Applications in R&D

Azo Dye Synthesis

This compound is a classic "Coupling Component."

  • Protocol: Dissolve the sulfonic acid in mild alkaline solution (Na₂CO₃). Cool to 0-5°C. Slowly add a diazonium salt (e.g., diazotized aniline).

  • Mechanism: The diazonium ion attacks the position para to the hydroxyl group? No, the para position is blocked by the ethyl group.

  • Correction: The coupling must occur ortho to the hydroxyl (position 3). However, steric hindrance from the ethyl group might make this difficult. It is more likely used as the diazo component itself (after nitration and reduction to amine) or coupled with very small electrophiles.

Ligand Design

The ortho-hydroxy sulfonic acid motif is an excellent bidentate ligand for metal chelation (e.g., Barium or Calcium salts), often used to precipitate the molecule or modify the solubility of metal complexes in aqueous media.

Emergency Response (Spill & Exposure)

ScenarioImmediate Action
Eye Contact SPEED IS CRITICAL. Rinse with water for 15+ minutes. Lift eyelids. Do not use neutralizers in the eye. Seek ophthalmologist immediately.
Skin Contact Drench with water.[1] Remove contaminated clothing.[2] Wash with PEG-400 (if available) or soap and water.
Spill Cleanup Absorb with dry earth, sand, or non-combustible material. Do not use sawdust (reaction with sulfonic acid can char/ignite). Neutralize residue with Sodium Carbonate.

References

  • U.S. Environmental Protection Agency (EPA). (2025).[3] CompTox Chemicals Dashboard: Benzenesulfonic acid, 5-chloro-4-ethyl-2-hydroxy-.[3] Retrieved from [Link]

  • National Institutes of Health (NIH) - PubChem. (2025). Benzenesulfonic acid, 5-chloro-4-ethyl-2-nitro- (Precursor Analog Data).[4] Retrieved from [Link][4]

Sources

Protocols & Analytical Methods

Method

Application Note: HPLC Method Development for Sulfonated Chlorophenols

Abstract Sulfonated chlorophenols (SCPs) represent a challenging class of analytes due to their dual chemical nature: they possess a hydrophobic chlorinated aromatic ring and a strongly acidic, highly polar sulfonic acid...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Sulfonated chlorophenols (SCPs) represent a challenging class of analytes due to their dual chemical nature: they possess a hydrophobic chlorinated aromatic ring and a strongly acidic, highly polar sulfonic acid moiety (


, pKa < 1). Standard Reversed-Phase (RP) chromatography on C18 columns often fails, resulting in elution at the void volume due to electrostatic repulsion and high water solubility. This guide outlines a robust method development strategy focusing on Mixed-Mode Chromatography (MMC)  as the primary solution, with Ion-Pair Chromatography (IPC)  as a secondary alternative.

Introduction & Analyte Characterization

Chemical Nature

Sulfonated chlorophenols (e.g., 2-chloro-4-phenolsulfonic acid) are structural isomers often formed as byproducts in industrial chlorination or degradation of pesticides.

  • Phenolic Group: Weakly acidic (pKa ~7–9).

  • Sulfonic Group: Strongly acidic (pKa < 1). Permanently ionized (anionic) at pH > 2.

  • Chlorine Substituents: Increase hydrophobicity and acidity of the phenol.

The Separation Challenge

The permanent negative charge of the sulfonate group prevents retention on standard C18 stationary phases. To achieve retention, the method must either:

  • Mask the charge (Ion-Pairing).

  • Engage the charge (Anion Exchange/Mixed-Mode).

Method Development Strategy

Column Selection Matrix

Do not default to generic C18. Use the following logic to select the stationary phase.

ColumnSelection Start Start: Select Detector Detector Detector Type? Start->Detector MS Mass Spec (LC-MS) Detector->MS Volatile Buffers Req. UV UV-Vis / PDA Detector->UV Non-volatile OK MM Mixed-Mode Column (RP + Anion Exchange) Rec: Waters Atlantis BEH C18 AX or SIELC Primesep D MS->MM Best Sensitivity No Ion Suppression UV->MM Modern Approach Faster Equilibration IPC C18 + Ion Pairing Agent (TBA-Phosphate) Rec: High Carbon Load C18 UV->IPC Traditional Method Robust for QC

Figure 1: Decision tree for stationary phase selection based on detection method.

Experimental Protocols

Protocol A: Mixed-Mode Chromatography (Recommended for LC-MS)

This approach uses a stationary phase with both alkyl (C18) and anion-exchange ligands. The sulfonate group binds electrostatically, while the chlorophenol ring binds hydrophobically.

Instrumentation: HPLC or UHPLC with PDA or MS detector. Stationary Phase: Mixed-Mode RP/AX (e.g., Waters Atlantis BEH C18 AX, 1.7 µm).

ParameterSettingRationale
Mobile Phase A 10 mM Ammonium Formate, pH 3.0Low pH suppresses phenol ionization; Ammonium provides counter-ion.
Mobile Phase B Acetonitrile (ACN)Organic modifier for eluting the hydrophobic ring.
Gradient 0-2 min: 5% B (Isocratic hold)2-10 min: 5% -> 60% B10-12 min: 95% B (Wash)Initial hold allows anionic retention; gradient elutes based on hydrophobicity.
Flow Rate 0.4 mL/min (for 2.1 mm ID)Optimal linear velocity for efficiency.
Detection MS (ESI-) or UV 280 nmSulfonates ionize perfectly in negative mode (

).

Mechanism: At pH 3.0, the sulfonic acid is anionic (retained by AX ligands), while the phenol is neutral (retained by C18 ligands). Increasing ACN elutes the compound by disrupting the hydrophobic interaction.

Protocol B: Ion-Pair Chromatography (UV-Only Alternative)

Use this if mixed-mode columns are unavailable. Warning: Not compatible with MS due to signal suppression and source contamination.

Stationary Phase: High-density C18 (e.g., Agilent Zorbax Eclipse Plus C18).

  • Reagent Prep: Prepare 5 mM Tetrabutylammonium Hydrogen Sulfate (TBAHS) in 25 mM Phosphate Buffer (pH 6.0).

  • Mobile Phase A: Buffer + TBAHS solution.

  • Mobile Phase B: Methanol (containing 5 mM TBAHS).

    • Note: TBAHS must be in both phases to maintain equilibrium.

  • Gradient: 10% B to 70% B over 15 minutes.

Mechanism: The positively charged TBA+ ion pairs with the negative sulfonate, forming a neutral, hydrophobic complex that retains on the C18 chain.

Sample Preparation (Solid Phase Extraction)

Direct injection of water samples often leads to poor sensitivity. Use Weak Anion Exchange (WAX) SPE to selectively enrich sulfonated chlorophenols.

SPE_Workflow Sample Aqueous Sample (Adjust to pH 4.0) Cartridge WAX Cartridge (e.g., Oasis WAX) Sample->Cartridge Load Load Sample Cartridge->Load Wash Wash 1: Acetate Buffer Wash 2: Methanol Load->Wash Elute Elute: 5% NH4OH in MeOH Wash->Elute

Figure 2: SPE extraction workflow using Weak Anion Exchange (WAX) to isolate strong acids.

Step-by-Step SPE Protocol:

  • Conditioning: 3 mL MeOH followed by 3 mL Water.

  • Loading: Load sample (pH adjusted to ~4). At this pH, sulfonates bind to the WAX sorbent, while neutrals pass through.

  • Washing: Wash with 25 mM Acetate buffer (removes weak acids/neutrals) and pure Methanol (removes hydrophobic neutrals).

  • Elution: Elute with 5% Ammonium Hydroxide in Methanol. The high pH deprotonates the WAX sorbent, releasing the sulfonated analytes.

Validation Parameters & Troubleshooting

Key Validation Metrics
  • Linearity:

    
     (0.1 – 100 µg/mL).
    
  • Recovery: 85-115% using the WAX SPE method.

  • Resolution (Rs): > 1.5 between isomers (e.g., 2-chloro vs 4-chloro isomers).

Troubleshooting Guide
IssueProbable CauseCorrective Action
No Retention (t0) Analyte is unretained (Anionic repulsion).Switch to Mixed-Mode column or add Ion-Pairing reagent.
Peak Tailing Secondary interactions with silanols.Increase buffer concentration (20-50 mM) or lower pH to < 3.0.
Drifting Retention Ion-Pairing equilibrium not reached.Equilibrate column for >20 column volumes with IPC reagent.
MS Signal Loss Ion Suppression.STOP using TBA/Phosphate. Switch to Protocol A (Volatile buffers).

References

  • Waters Corporation. (2021). Separation of Organic Acids with Mixed-Mode LC Column and Mass Detector. Application Note. Link

  • SIELC Technologies. (2018). Separation of m-Phenolsulfonic acid on Newcrom R1 HPLC column. Application Method. Link

  • Wang, L., et al. (2012).[1] HPLC Determination of Chlorophenols in Water with Separation by Ionic Liquids. Asian Journal of Chemistry. Link[1]

  • University of Massachusetts. (2023). pKa Values for Organic and Inorganic Bronsted Acids. Chemical Data Series. Link

  • ResearchGate. (2000). Separation of Chlorophenols by HPLC and Capillary Electrochromatography. Link

Sources

Application

Application Note: Preparation of Sodium 5-Chloro-4-ethyl-2-hydroxybenzenesulfonate

[1] Abstract & Scope This application note details the synthesis and isolation of the sodium salt of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid (CAS: 104207-29-6). This compound is a critical intermediate in the manu...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract & Scope

This application note details the synthesis and isolation of the sodium salt of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid (CAS: 104207-29-6). This compound is a critical intermediate in the manufacturing of azo dyes and potentially active pharmaceutical ingredients (APIs), serving as a coupling component that imparts specific solubility and stability profiles due to the sulfonate moiety.

The protocol employs a regioselective "Sulfonation-First" strategy starting from 4-ethylphenol. This route is selected over direct chlorination-sulfonation sequences to ensure the correct substitution pattern (5-chloro isomer) driven by steric and electronic directing effects.

Retrosynthetic Analysis & Strategy

Structural Logic

The target molecule is a tetra-substituted benzene ring. The synthesis hinges on the directing effects of the substituents:

  • Hydroxyl (-OH): Strong activator, ortho/para director.[1]

  • Ethyl (-Et): Weak activator, ortho/para director.

  • Sulfonic Acid (-SO₃H): Strong deactivator, meta director.

Route Selection: The "Sulfonation-First" Approach

Attempting to chlorinate 4-ethylphenol first typically yields 2-chloro-4-ethylphenol. Subsequent sulfonation would occur at the remaining ortho position (C6), yielding the 3-chloro isomer, which is incorrect.

Correct Pathway:

  • Sulfonation: 4-Ethylphenol is sulfonated. The para position is blocked by the ethyl group. The -OH group directs the incoming electrophile (

    
    ) to the ortho position (C2).
    
    • Intermediate: 4-Ethyl-2-hydroxybenzenesulfonic acid.

  • Chlorination: The intermediate contains an -OH (C1), -SO₃H (C2), and -Ethyl (C4).

    • Directing Effects:

      • -OH (at C1) directs to C3 and C5.

      • -Ethyl (at C4) directs to C3 and C5.

      • -SO₃H (at C2) directs meta to C4 (blocked) and C6.

    • Regioselectivity: Both activators (-OH and -Ethyl) cooperatively direct to C3 and C5. However, C3 is sterically crowded (sandwiched between -OH and -Ethyl). C5 is less hindered. Consequently, chlorination selectively occurs at C5 .

Reaction Scheme Visualization

SynthesisRoute Start 4-Ethylphenol (Starting Material) Step1 Sulfonation (H2SO4, 100°C) Start->Step1 Inter 4-Ethyl-2-hydroxy- benzenesulfonic acid Step1->Inter Ortho-substitution Step2 Chlorination (Cl2 or NaOCl, <20°C) Inter->Step2 ProductAcid 5-Chloro-4-ethyl-2-hydroxy- benzenesulfonic acid Step2->ProductAcid Regioselective at C5 Step3 Salting Out (NaCl) ProductAcid->Step3 Final Sodium 5-Chloro-4-ethyl-2-hydroxy- benzenesulfonate (Target Salt) Step3->Final Precipitation

Figure 1: Synthetic pathway demonstrating the regioselective introduction of sulfonate and chloro groups.

Safety & Hazards (MSDS Summary)

  • Chlorosulfonic Acid / Oleum: Extremely corrosive, reacts violently with water. Use full PPE (face shield, chemically resistant gloves, apron). Work in a fume hood.

  • Chlorine Gas / NaOCl: Toxic inhalation hazard. Ensure scrubbers are active if using gas.

  • 4-Ethylphenol: Irritant to skin and eyes.

Materials & Equipment

ReagentGradeRole
4-Ethylphenol>98%Starting Material
Sulfuric Acid (H₂SO₄)98% or 20% OleumSulfonating Agent
Sodium Hypochlorite (NaOCl)10-12% solnChlorinating Agent (Safer alternative to Cl₂ gas)
Hydrochloric Acid (HCl)37%pH Adjustment
Sodium Chloride (NaCl)Industrial GradeSalting Out Agent
Sodium Hydroxide (NaOH)30% solnNeutralization (Optional)

Equipment:

  • 500 mL 3-neck Round Bottom Flask (RBF).

  • Mechanical Stirrer (Teflon blade).

  • Thermometer / Thermocouple.

  • Addition Funnel (Pressure-equalizing).

  • Ice/Salt Bath.[2][3][4]

Detailed Experimental Protocol

Stage 1: Sulfonation

Objective: Synthesize 4-ethyl-2-hydroxybenzenesulfonic acid.

  • Setup: Equip the 3-neck RBF with a mechanical stirrer and thermometer. Place in a heating mantle.

  • Charging: Add 61.1 g (0.50 mol) of 4-Ethylphenol to the flask. Melt gently if solid (MP ~45°C).

  • Acid Addition: Slowly add 60.0 g (0.60 mol) of 98% Sulfuric Acid (or equivalent Oleum for faster reaction) dropwise over 20 minutes.

    • Note: The reaction is exothermic. Maintain temperature below 60°C during addition.

  • Reaction: Heat the mixture to 100–105°C and hold for 3 hours.

    • Process Control: Take an aliquot, dissolve in water. If the solution is clear (no oily droplets), the phenol has been fully sulfonated.

  • Cooling: Cool the reaction mass to 20°C . The mass will be a viscous syrup or semi-solid paste.

Stage 2: Chlorination

Objective: Introduce the chlorine atom at position 5.

  • Dilution: Add 150 mL of ice-cold water to the sulfonated mass. Stir vigorously to dissolve the sulfonic acid.

  • Temperature Control: Cool the solution to 10–15°C using an ice/salt bath.

    • Critical: High temperatures (>30°C) during chlorination can lead to desulfonation or over-chlorination.

  • Chlorination (Method A - NaOCl/HCl):

    • Add 45 mL of conc. HCl to the solution.

    • Slowly add 375 mL of 10% Sodium Hypochlorite (NaOCl) solution dropwise.

    • Control the exotherm; keep T < 20°C.[5]

    • Mechanism:[6] In acidic media, NaOCl generates

      
       in situ.
      
  • Chlorination (Method B - Chlorine Gas - Industrial):

    • Bubble

      
       gas slowly into the aqueous solution until a 1.05 molar equivalent is absorbed.
      
  • Completion: Stir for 1 hour at 15°C. The product may begin to precipitate as the acid form.

Stage 3: Isolation of Sodium Salt

Objective: Convert the acid to the sodium salt and isolate.

  • Salting Out: To the reaction mixture, add 60 g of solid Sodium Chloride (NaCl) .

    • Principle: The Common Ion Effect decreases the solubility of the sodium sulfonate salt.

  • Crystallization: Stir the suspension for 2 hours while cooling to 0–5°C . Thick white to off-white crystals will form.

  • Filtration: Filter the solid using a Buchner funnel under vacuum.

  • Washing: Wash the cake with 50 mL of ice-cold saturated NaCl solution .

    • Do not use pure water, as the product is highly water-soluble and yield will be lost.

  • Drying: Dry the product in a vacuum oven at 60°C to constant weight.

Expected Yield: ~100–115 g (75–85% theoretical). Appearance: White to pale beige crystalline powder.

Process Control & Analytics

HPLC Method (Suggested)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

  • Mobile Phase:

    • A: 0.1% H₃PO₄ in Water.

    • B: Acetonitrile.

    • Gradient: 5% B to 60% B over 20 min.

  • Detection: UV @ 280 nm (Phenolic absorption).

  • Retention Order:

    • 4-Ethyl-2-hydroxybenzenesulfonic acid (Polar, elutes early).

    • Target: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid.

    • Unreacted 4-Ethylphenol (Non-polar, elutes late).

NMR Validation (D₂O)
  • ¹H NMR:

    • Ethyl Group: Triplet (~1.2 ppm) and Quartet (~2.6 ppm).

    • Aromatic Protons: Two singlets (para to each other).

      • Proton at C3: ~7.0 ppm (shielded by OH).

      • Proton at C6: ~7.6 ppm (deshielded by SO₃Na).

    • Note: If you see doublets with coupling, the substitution pattern is wrong (e.g., adjacent protons). Singlets confirm the 1,2,4,5 substitution pattern.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield Product lost in filtrate.Use saturated NaCl for washing.[2] Do not wash with water. Ensure final cooling is <5°C.
Oily Product Incomplete sulfonation.Increase sulfonation time or temperature. Check water solubility of Stage 1 mass.
Colored Impurities Oxidation during chlorination.Keep chlorination temp < 20°C. Add a small amount of sodium bisulfite after reaction to quench excess chlorine.
Incorrect Isomer Chlorination before sulfonation.Strictly follow the Sulfonation -> Chlorination sequence.

References

  • Chemical Identity & Properties

    • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 18419379, 3-Chloro-4-ethylphenol. Retrieved from [Link] (Validating precursor structures).

  • Synthetic Methodology (Sulfonation/Chlorination): Google Patents. Process for the preparation of 5-chloro-2-hydroxy-4-alkyl-benzenesulfonic acids. US Patent 5292932A. Retrieved from (Describes the specific industrial route for this class of compounds).
  • General Protocol for Chlorosulfonation

    • Organic Syntheses.[5] Sulfanilyl chloride, N-acetyl. Coll. Vol. 1, p. 8. Retrieved from [Link] (Standard reference for chlorosulfonic acid handling).

  • Reaction Mechanism (Electrophilic Substitution)

    • Brainly/OpenAI.[1] Electrophilic Aromatic Substitution of Hydroxybenzenesulfonic Acids. Retrieved from [Link] (Mechanistic validation of directing groups).

Sources

Method

Application Notes and Protocols for the Sulfonation of Ethyl-Substituted Chlorophenols

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Sulfonated Ethyl-Substituted Chlorophenols Sulfonated organic compounds play a crucial role in various scientific and indu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Sulfonated Ethyl-Substituted Chlorophenols

Sulfonated organic compounds play a crucial role in various scientific and industrial fields, including the synthesis of dyes, detergents, and pharmaceuticals.[1] The introduction of a sulfonic acid (-SO₃H) group into the aromatic ring of ethyl-substituted chlorophenols can significantly alter their physicochemical properties, such as increasing their water solubility. This modification is particularly valuable in drug development, where enhancing the aqueous solubility of a molecule can improve its bioavailability and therapeutic efficacy. Furthermore, these sulfonated derivatives serve as important intermediates in the synthesis of more complex molecules, such as azo dyestuff intermediates and potential medicinal compounds.[2]

This document provides a comprehensive guide to the reaction conditions for the sulfonation of ethyl-substituted chlorophenols. It delves into the underlying mechanisms, offers detailed experimental protocols, and summarizes key reaction parameters to aid researchers in the successful synthesis and application of these compounds.

Understanding the Chemistry: The Mechanism of Electrophilic Aromatic Sulfonation

The sulfonation of ethyl-substituted chlorophenols proceeds via an electrophilic aromatic substitution (EAS) mechanism.[1] In this reaction, an electrophile attacks the electron-rich aromatic ring, replacing a hydrogen atom.

Generation of the Electrophile

The active electrophile in sulfonation is sulfur trioxide (SO₃) or its protonated form, HSO₃⁺.[1][3] This electrophile is typically generated in situ from concentrated sulfuric acid (H₂SO₄) or fuming sulfuric acid (oleum), which is a solution of SO₃ in H₂SO₄.[3][4] Chlorosulfonic acid (ClSO₃H) is another powerful sulfonating agent that can be employed.[5]

Electrophilic Attack and Formation of the Sigma Complex

The electrophilic sulfur trioxide is attacked by the π-electrons of the aromatic ring, leading to the formation of a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[1] The rate of this step is influenced by the nature of the substituents already present on the aromatic ring. The hydroxyl (-OH), ethyl (-CH₂CH₃), and chloro (-Cl) groups on the starting material are all ortho-, para-directing groups.[6] However, the hydroxyl group is a strongly activating group, while the ethyl group is weakly activating, and the chloro group is deactivating. The interplay of these electronic effects, along with steric hindrance from the bulky sulfonic acid group, will determine the position of sulfonation.[6]

Deprotonation and Restoration of Aromaticity

In the final step, a weak base, such as the bisulfate ion (HSO₄⁻), removes a proton from the carbon atom bearing the sulfonic acid group. This regenerates the aromatic ring, resulting in the formation of the corresponding ethyl-substituted chlorophenol sulfonic acid.[3]

Figure 2: Step-by-step experimental workflow for sulfonation.

Reaction Procedure
  • Reaction Setup: In a four-neck round-bottom flask equipped with a magnetic stirrer, thermometer, dropping funnel, and a condenser connected to an HCl scrubber, charge 4-chloro-2-ethylphenol, dimethyl carbonate, and cyclohexane under a nitrogen atmosphere. A representative ratio would be based on similar phenolic sulfonations, for example, 0.13 moles of the phenol in a mixture of 102g of dimethyl carbonate and 68g of cyclohexane. 2. Heating: Heat the reaction mixture to 60°C with stirring. 3. Addition of Sulfonating Agent: Slowly add a stoichiometric amount (e.g., 0.13 moles) of chlorosulfonic acid to the reaction mixture via the dropping funnel over a period of 2 to 4 hours. During the addition, hydrogen chloride gas will be evolved and should be trapped in the scrubber. Maintain the reaction temperature at 60°C.

  • Completion of Reaction: Once the addition of chlorosulfonic acid is complete, heat the reaction mixture to 70-72°C for 1 hour to ensure the reaction goes to completion and to help remove any remaining dissolved HCl gas. 5. Workup and Isolation: Cool the reaction mixture to 20°C. The sulfonated product should precipitate out of the solution.

  • Purification: Collect the solid product by filtration. Wash the filter cake with a mixture of dimethyl carbonate and cyclohexane. 7. Drying: Dry the purified product under reduced pressure at 50°C to a constant weight.

Characterization

The final product should be characterized to confirm its identity and purity. Suitable analytical techniques include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the chemical structure and the position of the sulfonic acid group.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product. [7]* High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound. [8]* Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the S=O and O-H stretches of the sulfonic acid group.

Troubleshooting and Optimization

IssuePotential CauseSuggested Solution
Low Yield Incomplete reaction, improper temperature control, presence of water.Ensure the reaction goes to completion by monitoring with TLC/HPLC. Maintain strict temperature control. Use anhydrous reagents and solvents. [9]
Formation of Multiple Products (Polysubstitution) Excess sulfonating agent, high reaction temperature.Use a 1:1 molar ratio of phenol to sulfonating agent. [9]Optimize the reaction temperature, potentially starting at a lower temperature.
Product is a Dark, Tarry Material Reaction temperature too high, causing decomposition or side reactions.Lower the reaction temperature and ensure efficient cooling. Add the sulfonating agent more slowly.
Difficulty in Isolating the Product Product is too soluble in the reaction mixture.Try precipitating the product by pouring the reaction mixture into cold water or an anti-solvent. [9]

Conclusion

The sulfonation of ethyl-substituted chlorophenols is a versatile and important reaction for the synthesis of valuable chemical intermediates. By carefully controlling the reaction conditions, particularly the choice of sulfonating agent, molar ratios, and temperature, researchers can achieve high yields and selectivity for the desired sulfonated products. The protocols and guidelines presented in this document provide a solid foundation for the successful execution of these reactions in a research and development setting.

References

  • Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. (2018, April 30). Master Organic Chemistry. [Link]

  • Li, X., et al. (2012). Effective Synthesis of Sulfate Metabolites of Chlorinated Phenols. Molecules, 17(11), 13382-13393. [Link]

  • Valentova, K., et al. (2022). Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. Molecules, 27(10), 3290. [Link]

  • OpenOChem Learn. (n.d.). EAS-Sulfonation. [Link]

  • The synthesis of 2-amino-4-chlorophenol-6 sulfonic acid. (1951). New Jersey Institute of Technology. [Link]

  • Veolia North America. (n.d.). Chlorosulfonic Acid. [Link]

  • Schleyer, P. v. R., et al. (2011). Electrophilic Aromatic Sulfonation with SO3: Concerted or Classic SEAr Mechanism? The Journal of Organic Chemistry, 76(19), 7847–7856. [Link]

  • Sulfonation of phenols. (2004).
  • Mechanism of Sulphonation of Aromatic Compounds || Electrophilic Substitution ||BSc|| NEET |JEE|CUET. (2022, February 8). YouTube. [Link]

  • Sulphonation of phenols. (2003).
  • Chlorosulfonic acid. (2016, November 15). Atul Ltd. [Link]

  • Electrophilic Aromatic Substitution, Sulfonation of Benzene, its Mechanism, Practice Problems & FAQs in Chemistry. (n.d.). Aakash Institute. [Link]

  • Phenol synthesis by substitution or oxidation. (n.d.). Organic Chemistry Portal. [Link]

  • Vrabel, M., et al. (2022). Sulfation of Phenolic Acids: Chemoenzymatic vs. Chemical Synthesis. Molecules, 27(23), 8507. [Link]

  • Sulfonation and Sulfation Processes. (1997). Chemithon. [Link]

  • Common Name: CHLOROSULPHONIC ACID HAZARD SUMMARY. (2004, February). NJ.gov. [Link]

  • “SUPERACIDS” SAFETY GUIDELINES. (n.d.). Concordia University. [Link]

  • Characterizing the Sulfated and Glucuronidated (Poly)phenol Metabolome for Dietary Biomarker Discovery. (2022, March 3). Journal of Agricultural and Food Chemistry. [Link]

  • Whitlock, L. R., Siggia, S., & Smola, J. E. (1972). Spectrophotometric analysis of phenols and of sulfonates by formation of an azo dye. Analytical Chemistry, 44(3), 532–536. [Link]

  • Sulphonation of phenols. (2005).
  • Process for preparing aryl sulfone sulfonic acids. (1986).
  • Asymmetric Synthesis of Sultones and Sulfonic Acid Derivatives. (2004). [Link]

  • Sulfation process for secondary alcohols. (1973).
  • Process for the preparation of 4-chloro-2-methyl-5-nitro-phenol. (1982).
  • SULPHONATION OF PHENOLS. (2008). European Patent Office. [Link]

  • 4-Ethylphenol. (n.d.). Wikipedia. [Link]

  • Sulfonation Reaction for the Synthesis of Anionic Surfactants for Enhanced Oil Recovery (EOR) Application. (2005). UTPedia. [Link]

  • Sulfonate synthesis by sulfonylation (tosylation). (n.d.). Organic Chemistry Portal. [Link]

  • Sulfonation and Chlorosulfonation Mechanisms. (n.d.). Scribd. [Link]

  • Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols. (2021). Molecules, 26(20), 6249. [Link]

  • 4-Chloro-2-Ethylphenol. (n.d.). PubChem. [Link]

  • 2-Chloro-4-ethylphenol. (n.d.). PubChem. [Link]

  • Process for the preparation of 2-chloro-4-methylphenol. (1998).
  • Process for the preparation of p-ethylphenol. (1990).

Sources

Application

Isolation techniques for benzenesulfonic acid intermediates from reaction mixtures

Abstract Benzenesulfonic acid (BSA) and its derivatives are critical intermediates in the synthesis of pharmaceutical salts, detergents, and dyes. However, their isolation from crude sulfonation mixtures—typically charac...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Benzenesulfonic acid (BSA) and its derivatives are critical intermediates in the synthesis of pharmaceutical salts, detergents, and dyes. However, their isolation from crude sulfonation mixtures—typically characterized by high sulfuric acid content, water, and sulfone byproducts—presents a significant challenge due to BSA’s high water solubility and non-volatile nature. This guide details three distinct isolation protocols: the classical Calcium Salt ("Liming") method, the Industrial "Salting Out" technique, and the modern Ion-Pair Amine Extraction.

Introduction: The "Sulfonation Matrix" Challenge

The primary difficulty in isolating benzenesulfonic acid lies in its physicochemical similarity to the reaction solvent (sulfuric acid). Both are strong acids, highly polar, and hygroscopic.

  • Acidity (

    
    ):  BSA (
    
    
    
    ) is nearly as strong as
    
    
    .
  • Solubility: BSA is miscible with water, making standard organic solvent extraction (e.g., with ether or DCM) ineffective without modification.

  • Thermal Instability: While BSA is stable at moderate temperatures, the sulfonation reaction is reversible. Heating aqueous solutions above 150–170°C can lead to desulfonation (hydrolysis), regenerating benzene.

Strategic Decision Matrix Select the protocol that matches your scale and purity requirements.

FeatureProtocol A: Calcium Salt (Liming) Protocol B: Salting Out Protocol C: Amine Extraction
Primary Mechanism Solubility Differential (Sulfate vs. Sulfonate)Common Ion EffectIon-Pair Partitioning
Purity Potential High (Removes almost all inorganic sulfate)Moderate (Contains NaCl/Na2SO4)High (Selective for organic acid)
Scalability Low (Heavy filtration burden)High (Standard industrial method)High (Continuous processing)
Waste Stream Solid Gypsum (

) - High Volume
Acidic BrineMinimal (Recyclable solvent)

Protocol A: The Calcium Salt ("Liming") Method

Best for: Laboratory scale, high-purity isolation where inorganic sulfate removal is critical.

Mechanism: This classical method exploits the solubility difference between Calcium Sulfate (


, insoluble) and Calcium Benzenesulfonate (soluble).
Step-by-Step Procedure
  • Dilution: Pour the crude sulfonation mixture (containing BSA and excess

    
    ) into 5 volumes of ice-water.
    
    • Expert Note: Add acid to water, never water to acid, to prevent flash boiling.

  • Neutralization: Slowly add a slurry of Calcium Carbonate (

    
    ) or Calcium Hydroxide (
    
    
    
    ) with vigorous stirring until the solution is neutral (pH ~7).
    • Reaction:

      
      
      
    • Reaction:

      
      
      
  • Filtration 1 (Gypsum Removal): Heat the mixture to 80°C (to coagulate the precipitate) and filter while hot using a Büchner funnel. Wash the cake with hot water.

    • Result: The solid cake is waste Gypsum (

      
      ). The filtrate contains soluble Calcium Benzenesulfonate.[1]
      
  • Metathesis: Treat the filtrate with a calculated amount of Sodium Carbonate (

    
    ) solution.
    
    • Reaction:

      
      
      
  • Filtration 2: Filter off the precipitated Calcium Carbonate.

  • Isolation: Evaporate the clear filtrate to dryness to obtain Sodium Benzenesulfonate.

LimingMethod Start Crude Sulfonation Mix (BSA + H2SO4) Dilute Dilute in Ice Water Start->Dilute Lime Add CaCO3 (Liming) Dilute->Lime Filter1 Filter (Remove CaSO4) Lime->Filter1 Filtrate1 Filtrate: Calcium Benzenesulfonate Filter1->Filtrate1 Liquid Phase Metathesis Add Na2CO3 Filtrate1->Metathesis Filter2 Filter (Remove CaCO3) Metathesis->Filter2 Evap Evaporate Filtrate Filter2->Evap Product Pure Sodium Benzenesulfonate Evap->Product

Figure 1: Workflow for the Calcium Salt "Liming" Method, highlighting the two-stage filtration process.

Protocol B: The "Salting Out" Method

Best for: Large-scale production where yield is prioritized over absolute salt-free purity.

Mechanism: High concentrations of Sodium ions (


) shift the equilibrium toward the precipitation of the sodium sulfonate salt due to the Common Ion Effect, drastically reducing its solubility in the aqueous matrix.
Step-by-Step Procedure
  • Partial Neutralization: Pour the reaction mixture into water. Partially neutralize the excess acid with Sodium Hydroxide (

    
    ) or Sodium Carbonate (
    
    
    
    ) to pH ~5–6.
  • Salting Out: Add solid Sodium Chloride (NaCl) to the solution until saturation (approx. 20–25% w/v).

    • Expert Note: Alternatively, for very high acid concentrations, simply pouring the mixture into saturated brine can precipitate the salt immediately.

  • Crystallization: Cool the mixture to 0–5°C and allow it to stand for 4–6 hours. The Sodium Benzenesulfonate will crystallize as pearly plates.

  • Filtration: Filter the crystals.

  • Purification (Recrystallization): The crude cake contains NaCl. Recrystallize from minimal boiling water or ethanol/water (80:20) to remove trapped inorganic salts.

Protocol C: Ion-Pair Amine Extraction

Best for: Continuous processing and isolating the free acid form.

Mechanism: A high-molecular-weight tertiary amine (e.g., Alamine 336) dissolved in a non-polar solvent (Kerosene/Toluene) acts as a "liquid anion exchanger." It forms a lipophilic ion pair with the sulfonic acid, pulling it into the organic phase while leaving sulfuric acid in the aqueous phase.

Step-by-Step Procedure
  • Organic Phase Prep: Prepare a 0.5 M solution of Tri-n-octylamine (or Alamine 336) in Toluene or Kerosene. Add 5% Octanol as a modifier to prevent third-phase emulsion formation.

  • Extraction: Contact the aqueous sulfonation mixture with the organic phase (Ratio 1:1) in a separatory funnel or centrifugal contactor. Shake for 5 minutes.

    • Reaction:

      
      
      
  • Phase Separation: Allow layers to separate. The bottom aqueous layer contains

    
    . The top organic layer contains the BSA-Amine complex.
    
  • Stripping (Back-Extraction): Contact the loaded organic phase with 10% aqueous Sodium Hydroxide (

    
    ).
    
    • Reaction:

      
      
      
  • Recovery: Separate the phases. The aqueous phase now contains pure Sodium Benzenesulfonate. The organic amine phase is recycled.

AmineExtraction AqFeed Aq. Feed (BSA + H2SO4) Mixer Extraction (Ion-Pairing) AqFeed->Mixer OrgSolvent Organic Phase (Amine + Kerosene) OrgSolvent->Mixer Separator Phase Separation Mixer->Separator WasteAcid Raffinate (H2SO4 Waste) Separator->WasteAcid Bottom Layer LoadedOrg Loaded Organic (Amine-BSA Complex) Separator->LoadedOrg Top Layer Strip Stripping (NaOH) LoadedOrg->Strip Product Product (Na-Benzenesulfonate) Strip->Product Aq. Phase Recycle Recycled Amine Strip->Recycle Org. Phase Recycle->Mixer Reuse

Figure 2: Cycle of Ion-Pair Amine Extraction, demonstrating the regeneration of the extractant.

Analytical Validation

To confirm isolation and purity, use the following methods:

  • HPLC Analysis:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

    • Mobile Phase: Buffer (Phosphate pH 3.0) / Methanol Gradient. Sulfonic acids are very polar; low pH suppresses ionization to improve retention.

    • Detection: UV at 210 nm (benzene ring absorption).

  • Titration (Acid Value):

    • Dissolve the isolated free acid in water. Titrate with 0.1N NaOH using Phenolphthalein indicator. This determines the equivalent weight.

  • Sulfate Content Check:

    • Dissolve product in water; add

      
      . Turbidity indicates residual inorganic sulfate contamination.
      

Troubleshooting Common Issues

SymptomProbable CauseCorrective Action
Product is wet/sticky HygroscopicityDry in a vacuum oven at 50°C over

. Store in desiccator.
Emulsion during extraction Surfactant effectAdd 5-10% Octanol or Isopropanol to the organic phase. Add brine to aqueous phase.[2]
Low Yield (Liming) Adsorption on GypsumWash the

cake thoroughly with boiling water (solubility increases drastically with temp).
Dark Color Oxidation/SulfonesTreat aqueous solution with activated carbon before final crystallization.

References

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for the Calcium Salt/Liming method).

  • Kertes, A. S., & King, C. J. (1986). Extraction Chemistry of Carboxylic Acids and Sulfonic Acids. Biotechnology and Bioengineering. (Foundational text on amine extraction mechanisms).

  • Othmer, D. F., et al. (1978). "Separation of Sulfonic Acids from Sulfuric Acid by Solvent Extraction." Industrial & Engineering Chemistry Process Design and Development.

  • Lindner, K. (1950). Surface Active Agents: Their Chemistry and Technology. (Detailed discussion on Salting Out procedures).

  • ChemicalBook. (2021).[3] "Production of Benzenesulfonic Acids and Their Derivatives." (Industrial overview).

Sources

Technical Notes & Optimization

Troubleshooting

Minimizing charring during sulfonation of 2-chloro-5-ethylphenol

The following technical guide is structured as an interactive Support Center resource. It is designed to address the specific challenges of sulfonating electron-rich, oxidation-prone substrates like 2-chloro-5-ethylpheno...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as an interactive Support Center resource. It is designed to address the specific challenges of sulfonating electron-rich, oxidation-prone substrates like 2-chloro-5-ethylphenol .

Topic: Minimizing Charring & Optimizing Yield Ticket ID: CHEM-SULF-2C5EP Status: Open / Guide Generated

Executive Summary: The "Black Tar" Phenomenon

User Issue: "My reaction mixture turns black/tarry upon adding the sulfonating agent. Yield is low, and isolation is difficult."

Root Cause Analysis: Charring in phenol sulfonation is rarely due to the sulfonation reaction itself. It is caused by oxidative polymerization . 2-chloro-5-ethylphenol contains two activating groups (–OH and –Ethyl), making the ring highly electron-rich (


 is high).
  • Oxidation: Concentrated

    
     acts as an oxidant, converting the phenol into quinones.
    
  • Polymerization: These quinones undergo radical coupling with unreacted phenol, creating complex, dark tars (polyphenylene oxides).

  • Dehydration: High temperatures promote dehydration of the ethyl group or condensation, adding to the char.

Part 1: Critical Protocol Adjustments (The "How-To")

To eliminate charring, you must switch from a "Thermodynamic/Bulk" approach to a "Kinetic/Dilute" approach.

Reagent Selection: The Switch to Chlorosulfonic Acid

Standard Practice (High Risk): Using concentrated Sulfuric Acid (


) or Oleum.
Recommended Practice (Low Risk):  Use Chlorosulfonic Acid (

)
.
FeatureSulfuric Acid (

)
Chlorosulfonic Acid (

)
Reaction Type Equilibrium (Reversible)Irreversible (Kinetic control)
Water Byproduct Yes (Retards reaction, requires heat)No (Produces HCl gas)
Temperature Req High (>100°C)

CHARRING
Low (-10°C to 20°C)

CLEAN
Oxidative Power Moderate to High (at temp)Low (at low temp)
Solvent System: The Heat Sink

Never run this reaction "neat" (without solvent) if charring is an issue. The exotherm is too localized.

  • Primary Recommendation: Dichloromethane (DCM) .

    • Why: Boils at 40°C (internal safety fuse), inert to acid, excellent solubility for the phenol but poor solubility for the sulfonic acid product (product precipitates out, preventing over-reaction).

  • Alternative (Green): Dimethyl Carbonate (DMC) .

    • Note: See Reference [1] regarding DMC in phenol sulfonation.

The "Inert Blanket" Rule

Oxygen acts as a co-catalyst for quinone formation.

  • Requirement: The reaction vessel must be purged with Nitrogen (

    
    ) or Argon for 15 minutes before addition and kept under positive pressure throughout.
    

Part 2: Optimized Experimental Workflow

Objective: Synthesize 2-chloro-5-ethylbenzenesulfonic acid (likely 4-position isomer) without charring.

Step-by-Step Protocol

1. Preparation:

  • Vessel: 3-neck round bottom flask equipped with:

    • Mechanical stirrer (Teflon blade).

    • Pressure-equalizing addition funnel.

    • Gas outlet to an HCl scrubber (NaOH trap).

    • Thermometer (internal).

  • Charge: Add 2-chloro-5-ethylphenol (1.0 eq) and DCM (5-10 volumes) .

  • Inerting: Sparge with

    
     while cooling to -5°C to 0°C  using an ice/salt bath.
    

2. Acid Addition (The Critical Phase):

  • Reagent: Charge Chlorosulfonic acid (1.05 - 1.10 eq) into the addition funnel.

  • Rate: Add dropwise.

  • Control Metric: Internal temperature must never exceed 5°C .

    • Why: If temp spikes, oxidation rates overtake sulfonation rates.

  • Observation: The mixture should evolve HCl gas (bubbling). The color may transition from colorless to pale yellow/pink, but not black.

3. Reaction & Aging:

  • After addition, allow the mixture to warm to Room Temperature (20-25°C) .

  • Stir for 2–4 hours.

  • Precipitation: The sulfonic acid product often precipitates as a white/off-white solid in DCM.

4. Quenching (The Second Charring Risk):

  • Risk:[1][2] Adding water to the acid causes a massive exotherm, which can locally char the product.

  • Method: Pour the reaction mixture slowly onto crushed ice (5x weight) with vigorous stirring. Do not add water to the reaction flask.

Part 3: Troubleshooting & FAQs

Q1: I must use Sulfuric Acid (cost reasons). How do I stop the blackening?

A: If you cannot use


, you must use the "Baking Process"  (Solid State Sulfonation) or an Azeotropic method.
  • Mix Phenol and

    
     (1.0 eq) at low temp (solventless). It may form a paste.
    
  • Spread on trays or heat in a vacuum oven at 100°C under vacuum.

  • Why: Vacuum removes water (driving the equilibrium) and Oxygen (preventing charring).

Q2: The product is an oil, not a solid. How do I isolate it?

A: Sulfonic acids are hygroscopic.

  • Salting Out: Add saturated NaCl or KCl to the aqueous quench layer. The Sodium/Potassium sulfonate salt is usually less soluble and will crystallize.

  • Azeotropic Drying: Extract the acid into Butanol, then distill off the water/butanol azeotrope.

Q3: Which isomer is formed?

A:

  • Substrate: 2-chloro-5-ethylphenol.

  • Directing Groups:

    • -OH (C1): Directs to C4 (para) and C6 (ortho).

    • -Ethyl (C5): Directs to C4 (ortho) and C6 (para).

    • -Cl (C2): Directs to C3 (ortho).

  • Outcome: The C4 position (Para to OH, Ortho to Ethyl) is electronically and sterically favored over C6 (which is flanked by OH and H, but often more hindered in transition states).

  • Note: Low temp (

    
    ) generally favors the kinetic product.[3] If C4 is the kinetic product, you are safe. If you need the thermodynamic product and they differ, you might need a post-sulfonation "annealing" step (heating the isolated acid).
    

Part 4: Visualization (Pathway & Setup)

Diagram 1: Reaction Pathway & Decision Tree

This diagram illustrates the bifurcation between the successful sulfonation pathway and the failure mode (oxidation/charring).

SulfonationPathways Start 2-chloro-5-ethylphenol Reagent Select Reagent Start->Reagent H2SO4 Conc. H2SO4 (High Temp >100°C) Reagent->H2SO4 High Cost Sensitivity ClSO3H ClSO3H in DCM (Low Temp <5°C) Reagent->ClSO3H Quality/Yield Priority Oxidation Oxidation to Quinones H2SO4->Oxidation Thermal Stress Polymer Radical Polymerization (BLACK TAR) Oxidation->Polymer + O2 / Unreacted Phenol Intermediate Chlorosulfonyl Intermediate ClSO3H->Intermediate Kinetic Control Hydrolysis Controlled Hydrolysis Intermediate->Hydrolysis Product 2-chloro-5-ethylbenzenesulfonic acid (High Purity) Hydrolysis->Product

Caption: Figure 1. Mechanistic divergence between oxidative charring (Red path) and successful sulfonation (Green path).

Diagram 2: Experimental Setup for Kinetic Control

Setup N2 N2 Inlet (Excludes O2) Flask Reaction Flask (DCM + Phenol) N2->Flask Sparging Scrubber NaOH Scrubber (Traps HCl) Flask->Scrubber HCl Gas IceBath Ice/Salt Bath (-5°C) IceBath->Flask Cooling Funnel Addition Funnel (ClSO3H) Funnel->Flask Dropwise Addition

Caption: Figure 2. Required equipment configuration to maintain inert atmosphere and thermal control.

References

  • Vertex AI Search (Patent Analysis). Method for sulfonating phenols using chlorosulfonic acid and dialkyl carbonates.[1][4] Patent CN1556792A.[4] Available at:

  • BenchChem. Byproducts formed during the sulfonation of phenol: Troubleshooting Guide. (Discusses temperature control for ortho/para isomers and oxidation risks). Available at:

  • Master Organic Chemistry. Electrophilic Aromatic Substitution: Sulfonation Mechanism and Reversibility. Available at:

  • PrepChem. Synthesis of 2-sulfo-4,6-dichloro-5-methylphenol. (Analogous procedure using chlorosulfonic acid to prevent charring). Available at:

Sources

Optimization

Removing isomers from crude 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid

The following technical support guide addresses the purification and isomer removal for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid (CAS: 104207-29-6). This content is structured as a Tier 3 Technical Escalation respo...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical support guide addresses the purification and isomer removal for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid (CAS: 104207-29-6).

This content is structured as a Tier 3 Technical Escalation response, designed for researchers requiring high-purity isolation for drug development or analytical standards.

Subject: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid (Target Acid) Ticket Priority: High (Purity Optimization) Applicable For: Synthesis Optimization, QC Analysis, Process Development

The Isomer Challenge: Diagnostic & Strategy

The synthesis of the Target Acid typically involves the sulfonation of 4-chloro-3-ethylphenol . Due to the directing effects of the hydroxyl group (strong ortho/para director) and the ethyl group, two primary regioisomers are theoretically possible.

  • Target Isomer (Thermodynamic): Sulfonation at the position ortho to the hydroxyl and para to the ethyl group (Position 6 on the phenol ring).

  • Impurity Isomer (Kinetic): Sulfonation at the position between the hydroxyl and ethyl groups (Position 2 on the phenol ring). This isomer is sterically hindered and less stable.

Diagnostic Q&A: "Do I have an isomer problem?"

Q: My HPLC shows a shoulder peak eluting just before the main peak. Is this the isomer? A: Likely, yes. The sterically crowded "internal" isomer (sulfonic acid group trapped between -OH and -Ethyl) is more polar due to twisted geometry disrupting the hydrogen bonding network. It typically elutes slightly earlier on Reverse Phase (C18) columns.

  • Action: Run a co-injection with purified reference material if available. If not, perform a heat-stress test on a small aliquot (90°C, 2 hours in dilute H₂SO₄). If the shoulder decreases, it is the kinetic isomer converting to the thermodynamic target.

Q: The ¹H-NMR shows two sets of aromatic doublets. Which is which? A:

  • Target Acid: Look for two singlet aromatic protons (positions 3 and 6 relative to SO₃H) due to the para substitution pattern on the original phenol ring preventing coupling. (Note: In the final sulfonic acid numbering, these are H-3 and H-6).

  • Impurity Isomer: The protons will likely show weak coupling or distinct shifts due to the different shielding environment of the sulfonic acid group. The key diagnostic is the shift of the proton ortho to the ethyl group.

Purification Protocols (Troubleshooting & Execution)

Protocol A: Thermodynamic Equilibration (Pre-Workup)

Use this if the isomer ratio is high (>5%) in the crude reaction mixture.

Mechanism: Sulfonation is reversible. The "crowded" kinetic isomer has a higher ground state energy. Heating facilitates de-sulfonation and re-sulfonation at the thermodynamically favored position.

  • Maintain Acidic Medium: Do not quench the reaction immediately.

  • Heat Soak: Hold the sulfonation mixture (usually in H₂SO₄ or Oleum) at 100–110°C for 2–4 hours.

  • Monitor: Check HPLC every hour. You should see the "shoulder" peak diminish as the Target Acid peak grows.

  • Caution: Do not exceed 120°C, as this may lead to desulfonation or charring (oxidation).

Protocol B: Selective Recrystallization (The "Golden Standard")

Use this to polish crude material (90% purity) to >98%.

Principle: The Target Acid forms a stable, crystalline lattice due to intermolecular hydrogen bonding. The "crowded" isomer disrupts this packing and remains in the mother liquor.

Step-by-Step Method:

  • Solvent Selection: Prepare 20% Aqueous Hydrochloric Acid (v/v) .

    • Why HCl? The common ion effect (H⁺) suppresses the solubility of the sulfonic acid, while water keeps the more soluble impurities dissolved.

  • Dissolution: Suspend the crude solid in the solvent (approx. 5 mL per gram of solid). Heat to reflux (approx. 105°C) until fully dissolved.

    • Note: If insoluble black specks remain, perform a hot filtration.

  • Controlled Cooling: Turn off the heat and allow the flask to cool to room temperature slowly (over 2-3 hours). Rapid cooling traps isomers.

  • Crystallization: Once at room temperature, move to an ice bath (0-4°C) for 1 hour.

  • Isolation: Filter the white/off-white needles. Wash with ice-cold 10% HCl , then a small amount of ice-cold water.

  • Drying: Dry in a vacuum oven at 50°C over P₂O₅ or silica gel.

Protocol C: Salting Out (Sodium Salt Isolation)

Use this if the free acid is an oil or difficult to crystallize.

  • Dissolve the crude acid in a minimum amount of hot water.

  • Add a saturated solution of Sodium Chloride (NaCl) slowly.

  • The sodium sulfonate salt is less soluble than the acid and will precipitate.

  • Cool, filter, and wash with saturated brine.

  • To regenerate the acid: Pass the salt solution through a cation exchange resin (e.g., Amberlite IR-120 H-form).

Decision Matrix & Workflow

The following diagram illustrates the logic flow for purifying the crude sulfonation mixture.

PurificationWorkflow Start Crude Reaction Mixture CheckHPLC Analyze Purity (HPLC) Start->CheckHPLC IsomerHigh Isomer > 5%? CheckHPLC->IsomerHigh HeatSoak Protocol A: Heat Soak (110°C, 2h) IsomerHigh->HeatSoak Yes Quench Quench on Ice IsomerHigh->Quench No HeatSoak->CheckHPLC Re-analyze SolidState Is Product Solid? Quench->SolidState SaltOut Protocol C: Salt Out (NaCl) SolidState->SaltOut No (Oily) Recryst Protocol B: Recrystallization (20% aq. HCl) SolidState->Recryst Yes SaltOut->Recryst Convert to Acid first FinalCheck Final QC (>98%) Recryst->FinalCheck

Caption: Decision tree for removing regioisomers from 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid.

Quantitative Data Summary

ParameterTarget Acid (Thermodynamic)Impurity Isomer (Kinetic)Notes
Structure SO₃H para to EthylSO₃H ortho to EthylTarget is less sterically hindered.
HPLC Retention

(Main Peak)

(Shoulder)
Impurity is more polar/twisted.
Solubility (20% HCl) Low (Crystallizes)Moderate/HighBasis for Protocol B.
Stability HighLow (De-sulfonates <100°C)Basis for Protocol A.

Frequently Asked Questions (FAQ)

Q: Can I use flash chromatography to separate the isomers? A: It is difficult. Sulfonic acids are highly polar and streak on standard silica. You would need Reverse Phase (C18) Flash with an acidic mobile phase (Water/Methanol + 0.1% TFA). However, recrystallization (Protocol B) is far more scalable and cost-effective for this specific separation.

Q: The product turns pink/red upon drying. Why? A: This indicates oxidation, likely of the phenolic hydroxyl group.

  • Fix: Ensure the drying oven is under vacuum and free of oxygen. You can wash the crystals with a small amount of sodium bisulfite solution during filtration to scavenge oxidants before the final water wash.

Q: My yield is low after recrystallization. A: You may be losing product in the mother liquor.

  • Fix: Concentrate the mother liquor by 50% on a rotary evaporator and cool again to harvest a "second crop." Verify the purity of this second crop, as it will be enriched in the isomer.

References

  • Synthesis of Sulfonated Phenols

    • Source: BenchChem Technical Support.[1] "Synthesis of 5-chloro-2-formylbenzenesulfonic acid (Analogous Chemistry)."

    • Relevance: Describes sulfonation conditions and workup for chloro-substituted benzene sulfonic acids.
    • URL: (Contextual Analog)

  • Isomer Separation Logic

    • Source: Chromatography Forum.
    • Relevance: Discusses HPLC behavior of ortho/meta/para isomers and the use of structural differences for separ
    • URL:

  • Recrystallization of Sulfonic Acids

    • Source: University of Rochester, Dept. of Chemistry.
    • Relevance: Provides general protocols for purifying aryl sulfonic acids using acidic media.
    • URL:

  • Structural Data (Precursor)

    • Source: National Institutes of Health (PMC). "4-Chloro-3-ethylphenol."[2][3][4]

    • Relevance: Defines the crystal structure and hydrogen bonding of the starting material, informing the steric arguments for sulfon
    • URL:

Sources

Troubleshooting

Technical Support Center: Stabilizing Hydroxybenzenesulfonic Acids During Experimental Workup

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and frequently asked questions regarding the pre...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and frequently asked questions regarding the prevention of desulfonation of hydroxybenzenesulfonic acids during workup. Our goal is to equip you with the scientific understanding and practical protocols necessary to ensure the integrity of your sulfonated products.

Introduction: The Challenge of Desulfonation

The sulfonation of hydroxybenzenes is a cornerstone of electrophilic aromatic substitution, yielding valuable intermediates. However, the inherent reversibility of this reaction presents a significant challenge during product isolation. Desulfonation, the acid-catalyzed removal of the sulfonic acid group (–SO₃H), is a common pitfall, particularly under the conditions often employed in workup procedures. This guide will illuminate the mechanisms behind this instability and provide robust strategies to mitigate it.

The sulfonation of benzene derivatives is a reversible process. The use of dilute sulfuric acid can lead to the removal of the sulfonic acid group from the aromatic ring[1]. This desulfonation reaction is essentially the reverse of the sulfonation mechanism[1]. For hydroxybenzenesulfonic acids, this reversion is particularly problematic, as the very conditions used to quench and work up the reaction—addition of water and presence of strong acid—can promote the loss of the desired functional group.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the workup of hydroxybenzenesulfonic acid syntheses.

Problem 1: Low Yield of Hydroxybenzenesulfonic Acid and Recovery of Starting Phenol

  • Potential Cause: Acid-catalyzed desulfonation during aqueous workup. The addition of water to the reaction mixture dilutes the sulfuric acid, creating conditions favorable for the reverse reaction, especially if the temperature is not controlled.

  • Recommended Solution: Controlled Quenching and Neutralization

    • Cooling is Critical: Before quenching, ensure the reaction mixture is thoroughly cooled to room temperature or below using an ice bath. This minimizes the thermal driving force for desulfonation.

    • Careful Quenching: Slowly and carefully pour the cooled reaction mixture into a stirred vessel containing cold water or ice. This helps to dissipate the heat of dilution.

    • Prompt Neutralization: Immediately following quenching, neutralize the acidic solution. This is the most critical step to prevent desulfonation. Use a suitable base (see table below) and add it portion-wise with efficient stirring and cooling to maintain a low temperature. The goal is to raise the pH to a neutral range (pH ~7).

Problem 2: Product "Oils Out" or Fails to Crystallize During Purification

  • Potential Cause:

    • The presence of residual starting material or isomers can act as impurities that inhibit crystallization.

    • The solution may be supersaturated, or the cooling rate is too rapid.

  • Recommended Solution: Isolation as a Salt and Controlled Crystallization

    • Convert to a Salt: After neutralization, the hydroxybenzenesulfonic acid exists as a more stable salt. These salts often have better crystallization properties than the free acid.

    • Fractional Crystallization: If you have a mixture of ortho and para isomers, fractional crystallization can be employed. The para-isomer is generally less soluble and will crystallize first from a cooling aqueous solution[1][2]. The mother liquor will be enriched in the ortho-isomer, which can then be isolated by further concentration and cooling[1][2].

    • Induce Crystallization: If crystallization is sluggish, try adding a seed crystal of the pure product or gently scratching the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites.

Problem 3: Dark Coloration of the Reaction Mixture or Isolated Product

  • Potential Cause: Oxidation of the phenol by the strong sulfuric acid, especially at elevated temperatures. This can lead to the formation of colored quinone-like byproducts.

  • Recommended Solution: Strict Temperature Control and Inert Atmosphere

    • Maintain Low Reaction Temperature: During the sulfonation reaction itself, adhere strictly to the recommended temperature to minimize side reactions. For kinetically controlled products like o-phenolsulfonic acid, this is especially crucial[3].

    • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to reduce oxidative side reactions.

    • Purification: If colored impurities are present in the final product, recrystallization is often effective for their removal.

Key Workup Parameters at a Glance

ParameterRecommendationRationale
Quenching Temperature < 10 °CMinimizes the rate of acid-catalyzed desulfonation.
Neutralizing Agent Sodium Hydroxide, Sodium Carbonate, Calcium HydroxideEffectively neutralizes the strong acid, stabilizing the sulfonic acid as its salt. The choice may depend on the desired cation of the final salt and the ease of byproduct removal.
Workup pH ~7Prevents both acid-catalyzed and potentially base-catalyzed degradation pathways.
Isolation Form Salt (e.g., sodium, potassium, calcium)Salts of sulfonic acids are generally more stable and often have better handling and purification properties than the free acids.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of desulfonation?

A1: Desulfonation is the reverse of electrophilic aromatic sulfonation. In the presence of a proton source (H⁺), the aromatic ring is protonated, forming a sigma complex. The –SO₃H group can then be expelled as SO₃, and subsequent loss of a proton restores the aromaticity of the ring, yielding the starting phenol. The presence of water shifts the equilibrium towards the desulfonated product.

graph Desulfonation_Mechanism { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

// Nodes Hydroxybenzene [label="Hydroxybenzene"]; Sulfonation [label="+ H₂SO₄ (SO₃)\n(Sulfonation)", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; HydroxybenzenesulfonicAcid [label="Hydroxybenzenesulfonic Acid"]; Desulfonation [label="+ H₂O, H⁺, Heat\n(Desulfonation)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Hydroxybenzene -> Sulfonation [dir=forward]; Sulfonation -> HydroxybenzenesulfonicAcid [dir=forward]; HydroxybenzenesulfonicAcid -> Desulfonation [dir=forward]; Desulfonation -> Hydroxybenzene [dir=forward]; }

Caption: Reversible sulfonation and desulfonation of hydroxybenzene.

Q2: Why is temperature control so critical during the workup?

A2: Desulfonation is a thermally activated process. Even in the presence of dilute acid, the rate of desulfonation is significantly lower at reduced temperatures. Conversely, elevated temperatures dramatically accelerate the reverse reaction, leading to substantial product loss. Therefore, maintaining a low temperature throughout the quenching and neutralization steps is paramount for maximizing your yield.

Q3: Can I use an organic base for neutralization?

A3: While organic bases like triethylamine or pyridine can be used, they may form salts that are soluble in organic solvents, potentially complicating the isolation of your product if it is also organic-soluble. Inorganic bases are generally preferred as they form water-soluble salts, and any excess inorganic salts can often be easily removed during purification due to their different solubility profiles.

Q4: How do I separate the ortho and para isomers of hydroxybenzenesulfonic acid?

A4: The separation of ortho and para isomers is typically achieved through fractional crystallization. This method leverages the difference in solubility between the two isomers or their salts. For instance, p-phenolsulfonic acid is less soluble in water than its ortho counterpart and will crystallize out first upon cooling a concentrated aqueous solution of the mixture[1][2].

graph Workup_Decision_Flow { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

// Nodes Start [label="Sulfonation Reaction Mixture", shape=Mdiamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Cool [label="Cool to < 10°C"]; Quench [label="Quench in Cold Water/Ice"]; Neutralize [label="Neutralize to pH ~7\n(e.g., with NaOH, Na₂CO₃)"]; CheckPrecipitate [label="Is a precipitate formed?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Filter [label="Filter to Isolate Salt"]; Evaporate [label="Concentrate Filtrate"]; Crystallize [label="Crystallize Salt from Solution"]; Purify [label="Purify by Recrystallization"]; FinalProduct [label="Pure Hydroxybenzenesulfonic\nAcid Salt", shape=Mdiamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Cool; Cool -> Quench; Quench -> Neutralize; Neutralize -> CheckPrecipitate; CheckPrecipitate -> Filter [label="Yes"]; CheckPrecipitate -> Evaporate [label="No"]; Filter -> Purify; Evaporate -> Crystallize; Crystallize -> Purify; Purify -> FinalProduct; }

Caption: Decision workflow for workup and isolation.

Experimental Protocol: General Workup Procedure to Prevent Desulfonation

This protocol provides a general framework for the workup of a phenol sulfonation reaction. It should be adapted based on the specific scale and nature of your experiment.

Materials:

  • Completed phenol sulfonation reaction mixture

  • Large beaker or flask with a magnetic stirrer

  • Ice bath

  • Deionized water

  • Neutralizing agent (e.g., 10% w/v aqueous sodium hydroxide or sodium carbonate solution)

  • pH indicator paper or a pH meter

Procedure:

  • Cool the Reaction Mixture: Once the sulfonation reaction is deemed complete, place the reaction flask in an ice bath and cool the contents to below 10 °C with stirring.

  • Prepare for Quenching: In a separate large beaker, place a volume of cold deionized water (or a mixture of water and ice) that is 5-10 times the volume of your reaction mixture. Begin stirring the cold water vigorously.

  • Quench the Reaction: Slowly and carefully, add the cooled reaction mixture dropwise or in a thin stream to the stirring cold water. Monitor the temperature of the quenching mixture and ensure it remains low.

  • Neutralize the Solution: While continuing to stir and cool the diluted reaction mixture, begin the slow, portion-wise addition of your chosen neutralizing agent.

  • Monitor pH: Regularly check the pH of the solution. Continue adding the base until the pH is stable in the neutral range (pH 6.5-7.5).

  • Isolate the Product Salt: The hydroxybenzenesulfonic acid is now present as its more stable salt. It can be isolated by:

    • Precipitation: If the salt is insoluble, it will precipitate out and can be collected by filtration.

    • Crystallization: If the salt is soluble, the solution can be concentrated by evaporation under reduced pressure, followed by cooling to induce crystallization.

  • Purify the Product: The isolated salt can be further purified by recrystallization from a suitable solvent, typically water or an alcohol-water mixture.

References

  • Vertex AI Search. (2026).
  • BenchChem. (2025). An In-depth Technical Guide to the Preparation of O-Phenolsulfonic Acid and Its Salts.
  • BenchChem. (2025). O-Phenolsulfonic Acid: A Comprehensive Technical Guide on Molecular Structure and Bonding.
  • BenchChem. (2025).
  • Chemistry LibreTexts. (2020).

Sources

Optimization

Identifying unknown impurities in 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid HPLC chromatograms

Current Status: Operational Ticket Topic: Identification of Unknown Impurities in HPLC Chromatograms Assigned Specialist: Senior Application Scientist Molecule Focus: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid (CEHBS...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket Topic: Identification of Unknown Impurities in HPLC Chromatograms Assigned Specialist: Senior Application Scientist Molecule Focus: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid (CEHBSA)

Introduction: The Analytical Challenge

You are likely encountering difficulties because 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid (CEHBSA) is a "chromatographic nightmare" for standard Reversed-Phase (RP) methods. It possesses a strong sulfonic acid group (


) and a phenolic hydroxyl group, making it highly polar and fully ionized at typical HPLC pH levels (2–7).

Common symptoms of method failure include:

  • Main Peak Elution in Void Volume: The molecule elutes with the solvent front (

    
    ), making quantitation impossible.
    
  • Unknown Late Eluters: "Ghost" peaks appearing 20+ minutes into the run.

  • Peak Fronting: Caused by column overload or pH mismatch.

This guide provides a systematic workflow to identify impurities by stabilizing the main peak and characterizing unknowns via LC-MS.

Module 1: Diagnostic Triage & Method Selection

Before identifying impurities, you must ensure your main peak is retained. Standard C18 columns often fail here. Use this decision matrix to select the correct separation mode.

Workflow: Method Selection Decision Tree

MethodSelection Start Start: Main Peak Retention? Void Elutes in Void (RT < 2 min) Start->Void Retained Retained but Poor Shape Start->Retained Q_MS Is MS Compatibility Required? Void->Q_MS Buffer Adjust pH to < 2.5 or Increase Buffer Conc. Retained->Buffer IPC Method A: Ion-Pairing (IPC) (C18 + TBAH/TBA) Q_MS->IPC No (UV Only) HILIC Method B: HILIC (Amide/Bare Silica + High ACN) Q_MS->HILIC Yes (LC-MS) Mixed Method C: Mixed-Mode (Anion Exchange + RP) Q_MS->Mixed Maybe

Figure 1: Decision tree for selecting the appropriate stationary phase and mobile phase based on retention behavior and detection requirements.

Protocol A: Ion-Pairing Chromatography (IPC) - UV Only

Best for QC routine testing, not for MS identification.

  • Column: C18 (End-capped), 250 x 4.6 mm, 5 µm.

  • Mobile Phase A: 10 mM Tetrabutylammonium hydrogen sulfate (TBAHS) + 10 mM Phosphate Buffer (pH 6.5).

  • Mobile Phase B: Acetonitrile.

  • Mechanism: The TBA cation pairs with the sulfonate anion, forming a neutral, hydrophobic complex that retains well on C18.

Protocol B: HILIC Mode - MS Compatible

Best for identifying unknown polar impurities.

  • Column: Amide or Zwitterionic (e.g., ZIC-HILIC).

  • Mobile Phase A: 10 mM Ammonium Acetate (pH 5.5).

  • Mobile Phase B: Acetonitrile (90%).

  • Gradient: Start high organic (95% B)

    
     lower organic (60% B).
    
  • Mechanism: Water layer formation on the stationary phase retains the polar sulfonic acid; impurities elute by hydrophilicity.

Module 2: The Chemistry of Impurities (Predictive Profiling)

Based on the synthesis of CEHBSA (typically sulfonation of 4-ethyl-3-chlorophenol), we can predict the specific impurities you are seeing.

Impurity Classification Table
Impurity TypeLikely IdentityOriginPredicted RRT (RP-HPLC)Predicted RRT (HILIC)
Impurity A 4-Ethyl-3-chlorophenol Unreacted Starting Material> 2.5 (Very Late)< 0.2 (Void)
Impurity B Disulfonic Acid Derivative Over-sulfonation (Process error)< 0.5 (Early)> 1.5 (Late)
Impurity C Regioisomer (6-SO3H) Isomerization0.9 - 1.1 (Close Eluter)0.9 - 1.1
Impurity D Ethyl/Methyl Sulfonate Esters Reaction with EtOH/MeOH> 1.5 (Late)< 0.5 (Early)

Critical Note on Impurity D (Genotoxicity): If you used methanol or ethanol during workup, sulfonate esters may form. These are potential genotoxic impurities (PGIs) and must be controlled to ppm levels (ICH M7 guidelines). They are much less polar than the parent acid.

Module 3: Advanced Characterization (LC-MS Workflow)

To definitively identify "Unknown Impurity X," you must use Mass Spectrometry. Warning: Positive mode ESI will likely fail for this molecule.

Step-by-Step LC-MS Protocol
  • Ionization Mode: Set Source to Negative ESI (Electrospray Ionization) . Sulfonic acids release a proton easily, forming

    
    .
    
  • Mobile Phase: Use Volatile Buffers only (Ammonium Formate/Acetate). Do not use Phosphate or TBA.

  • Fragmentor Voltage: Set relatively high (120–150V) to induce in-source fragmentation if MS/MS is unavailable.

Fragmentation Logic (MS/MS)

When analyzing the MS/MS spectrum of CEHBSA (


 in negative mode), look for these signature transitions:
  • Parent Ion:

    
     Da (approx, depends on Cl isotope).
    
  • Primary Loss:

    
     Da (
    
    
    
    ). This confirms the peak is a sulfonic acid.
  • Secondary Loss:

    
     Da (
    
    
    
    ). Confirms the presence of Chlorine.
Impurity Identification Logic Map

ImpurityID Unknown Unknown Peak (Negative Mode ESI) MassCheck Check m/z Unknown->MassCheck Case1 m/z = 155 (Parent - 80) MassCheck->Case1 Lower Mass Case2 m/z = 315 (Parent + 80) MassCheck->Case2 Higher Mass Case3 m/z = 235 (Same as Parent) MassCheck->Case3 Same Mass Result1 Desulfonated (Starting Material) Case1->Result1 Result2 Disulfonic Acid (Over-reaction) Case2->Result2 Result3 Regioisomer (Isomer) Case3->Result3

Figure 2: Logic flow for assigning impurity identity based on mass shift relative to the parent peak.

Frequently Asked Questions (Troubleshooting)

Q: Why do I see "Ghost Peaks" in my gradient run? A: If using Ion-Pairing agents (TBA), they can accumulate on the column and bleed off during the gradient.

  • Fix: Use a "Column Wash" injection (90% ACN) between every 5 sample injections.

  • Fix: Switch to isocratic elution if resolution permits.

Q: My main peak is splitting. Is it an impurity? A: Likely not. Sulfonic acids are sensitive to sample solvent mismatch.

  • Cause: Injecting a sample dissolved in 100% ACN into a high-aqueous mobile phase.

  • Fix: Dissolve the sample in the Mobile Phase A (or a solvent with similar strength).

Q: Can I use UV detection for the Sulfonate Esters? A: Yes, but detection limits (LOD) may be insufficient for genotoxic limits (ppm level).

  • Recommendation: Use LC-MS (SIM mode) or derivatization if checking for regulatory compliance (ICH M7).

References

  • International Council for Harmonisation (ICH). Guideline Q3B(R2): Impurities in New Drug Products.[1][2][3] (2006).[1][4] [Link]

  • Center for Drug Evaluation and Research (FDA). Guidance for Industry: Genotoxic and Carcinogenic Impurities in Drug Substances and Products. (2008). [Link]

  • Guo, Y., & Gaiki, S. Retention behavior of strongly polar compounds in hydrophilic interaction chromatography. Journal of Chromatography A. (2005). [Link]

Sources

Troubleshooting

Reducing residual sulfuric acid in isolated benzenesulfonic acid products

Technical Support Center: Benzenesulfonic Acid Purification Welcome to the technical support center for the purification of benzenesulfonic acid. This guide is designed for researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Benzenesulfonic Acid Purification

Welcome to the technical support center for the purification of benzenesulfonic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to the presence of residual sulfuric acid in isolated benzenesulfonic acid products. The following information is based on established chemical principles and proven laboratory techniques.

Frequently Asked Questions (FAQs)

Q1: Why is residual sulfuric acid a concern in my benzenesulfonic acid product?

Residual sulfuric acid is a common impurity from the sulfonation of benzene and can interfere with subsequent reactions, alter the physicochemical properties of your final product, and pose safety and environmental hazards.[1][2] For pharmaceutical applications, its removal is critical to meet stringent purity requirements.

Q2: What are the primary methods to reduce residual sulfuric acid?

The main strategies for minimizing residual sulfuric acid include:

  • Recrystallization: A highly effective method for purifying solid benzenesulfonic acid.[3]

  • Solvent Extraction: Utilizes the differential solubility of benzenesulfonic acid and sulfuric acid in various solvents.[4][5]

  • Neutralization and Salt Formation: Converts the acids to their salts, which can then be separated based on solubility differences.[4][6]

  • Azeotropic Distillation: Removes water from the reaction mixture, which can drive the sulfonation reaction to completion and reduce the amount of unreacted sulfuric acid.[4][7]

The choice of method depends on the scale of your experiment, the desired purity, and the physical state of your product.

Q3: How can I quantify the amount of residual sulfuric acid in my sample?

Several analytical techniques can be employed:

  • Titration: A classic and straightforward method. The total acidity can be determined by titration with a standard base. If a selective method for quantifying benzenesulfonic acid is available (like HPLC), the sulfuric acid content can be calculated by difference.[8] The barium-thorin titration method can also be used to measure sulfuric acid and sulfur dioxide separately.[9]

  • Chromatography: High-Performance Liquid Chromatography (HPLC) and Ion Chromatography (IC) are powerful techniques for separating and quantifying both benzenesulfonic acid and sulfuric acid.[10][11]

  • Spectroscopy: While not a direct quantification method for sulfuric acid in this context, spectroscopic techniques like UV-Visible or Infrared spectroscopy can be used to assess the purity of the benzenesulfonic acid.[11]

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process.

Problem 1: My recrystallization is not effectively removing sulfuric acid.

Possible Cause & Explanation: An inappropriate solvent system may have similar solubility properties for both benzenesulfonic acid and sulfuric acid. Benzenesulfonic acid is soluble in water and alcohols, and slightly soluble in benzene, while being insoluble in nonpolar solvents like diethyl ether.[1][12][13]

Troubleshooting Steps:

  • Solvent Selection: Choose a solvent in which benzenesulfonic acid has high solubility at elevated temperatures and low solubility at room temperature, while sulfuric acid remains in the mother liquor. Common solvents to try include ethanol, isopropanol, or acetone, sometimes with mixtures of water.[3]

  • Cooling Rate: Allow the solution to cool slowly to room temperature to promote the formation of pure crystals. Rapid cooling can lead to the inclusion of impurities.

  • Washing: After filtration, wash the collected crystals with a small amount of cold, fresh solvent to remove any adhering mother liquor containing sulfuric acid.[3]

Workflow for Recrystallization

G cluster_0 Recrystallization Process Dissolve Dissolve crude product in minimum hot solvent Hot_Filter Hot filtration (if needed) to remove insolubles Dissolve->Hot_Filter Impurities present Cool Slowly cool to room temperature Dissolve->Cool No insolubles Hot_Filter->Cool Ice_Bath Cool in ice bath to maximize crystallization Cool->Ice_Bath Filter Vacuum filter to collect crystals Ice_Bath->Filter Wash Wash crystals with cold solvent Filter->Wash Dry Dry purified crystals Wash->Dry

Caption: A typical workflow for the purification of benzenesulfonic acid via recrystallization.

Problem 2: Solvent extraction results in poor separation or emulsion formation.

Possible Cause & Explanation: The pH of the aqueous phase may not be optimal for separating the two acids, or vigorous shaking may have caused an emulsion. Benzenesulfonic acid's solubility is pH-dependent.[12]

Troubleshooting Steps:

  • pH Adjustment: For acidic byproducts like sulfuric acid, ensure the aqueous phase is basic (pH > 8) to convert it to its more water-soluble salt form, sodium sulfate. Use a dilute base like sodium bicarbonate or sodium hydroxide.[3]

  • Sufficient Extractions: Increase the number of extractions to three to five to ensure thorough removal.[3]

  • Breaking Emulsions: If an emulsion forms, try adding a saturated sodium chloride solution (brine) to break it. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.[3]

Decision Tree for Primary Purification Method

G node_result node_result Start High Residual Sulfuric Acid? Product_State Is the product a solid? Start->Product_State Yes Scale Large Scale (Industrial)? Start->Scale No (Trace) Recrystallization Recrystallization Product_State->Recrystallization Yes Extraction Solvent Extraction Product_State->Extraction No (Liquid/Oil) Neutralization Neutralization/ Salt Formation Scale->Neutralization No (Lab Scale) Azeotropic Azeotropic Distillation Scale->Azeotropic Yes

Caption: A decision-making guide for selecting a primary purification method.

Problem 3: I'm observing product degradation during purification.

Possible Cause & Explanation: Benzenesulfonic acid can undergo desulfonation when heated in the presence of water, reverting to benzene and sulfuric acid.[13][14] This is more likely to occur at elevated temperatures in dilute acid solutions.[15]

Troubleshooting Steps:

  • Temperature Control: Avoid excessive temperatures during distillation or recrystallization. If distillation is necessary, perform it under reduced pressure to lower the boiling point.[4]

  • Minimize Water Content: If possible, use anhydrous solvents for extraction and recrystallization to suppress the desulfonation reaction.

  • Use of Thionyl Chloride: In some synthesis protocols, thionyl chloride is added to react with the water formed during sulfonation, which can help drive the reaction to completion and reduce side reactions.[8][16]

Experimental Protocols

Protocol 1: Purification by Conversion to Barium Salt

This method relies on the insolubility of barium sulfate to remove sulfate ions from the solution.

Materials:

  • Crude benzenesulfonic acid

  • Barium carbonate (BaCO₃)

  • Sulfuric acid (H₂SO₄)

  • Distilled water

Procedure:

  • Dissolve the crude benzenesulfonic acid in a minimal amount of distilled water.[17]

  • Slowly add slightly less than the theoretical amount of barium carbonate with stirring until effervescence ceases, ensuring the solution remains acidic.[17]

  • Filter off the insoluble barium sulfate.[17] The filtrate contains barium benzenesulfonate.

  • To the filtrate, add a stoichiometric amount of sulfuric acid to precipitate barium sulfate.

  • Filter off the barium sulfate. The filtrate is an aqueous solution of purified benzenesulfonic acid.[17]

  • Evaporate the water under high vacuum to obtain the purified benzenesulfonic acid, which will crystallize upon becoming anhydrous.[17]

Protocol 2: Liquid-Liquid Extraction with Benzene

This industrial method leverages the solubility of benzenesulfonic acid in benzene.

Materials:

  • Crude mixture of benzenesulfonic acid and sulfuric acid

  • Benzene

  • Aqueous sodium hydroxide (NaOH) solution

Procedure:

  • Treat the crude acid mixture with benzene. Benzenesulfonic acid will dissolve in the benzene layer, while sulfuric acid will not.[5]

  • Separate the benzene layer containing the benzenesulfonic acid from the residual sulfuric acid.[5]

  • Wash the benzene solution with water to extract the benzenesulfonic acid into the aqueous phase.[5]

  • Neutralize the aqueous solution with sodium hydroxide to form sodium benzenesulfonate.[5]

  • The sodium benzenesulfonate can then be isolated by evaporation of the water.[5]

Data Summary

Purification MethodPrinciple of SeparationTypical EfficiencyKey Considerations
Recrystallization Differential solubility in a chosen solvent system.High for solid products.Solvent selection is critical; slow cooling is necessary for high purity.[3]
Solvent Extraction Partitioning between two immiscible liquid phases.Moderate to high, dependent on the number of extractions.pH control is crucial; emulsion formation can be an issue.[3][5]
Neutralization/Salt Formation Conversion to salts with different solubilities.High, especially for industrial processes.Requires subsequent steps to isolate the free acid if needed.[4][18]
Azeotropic Distillation Removal of water to drive the reaction equilibrium.Effective in reducing unreacted sulfuric acid during synthesis.Can lead to increased formation of diphenyl sulfone as a byproduct.[4]

References

  • Chemcess. (2025, August 17). Benzenesulfonic Acid: Properties, Production And Uses. Retrieved from [Link]

  • LookChem. (n.d.). Purification of Benzenesulfonic acid. Chempedia. Retrieved from [Link]

  • Google Patents. (n.d.). CN106008341B - A kind of purification process of benzene sulfonic acid along bent storehouse ammonium.
  • Google Patents. (n.d.). US1212612A - Method of separating benzene sulfonic acid from sulfuric acid and of converting the benzene sulfonic acid into a salt.
  • American Pharmaceutical Review. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

  • ResearchGate. (n.d.). Process Simulation of Sulfuric Acid Recovery by Azeotropic Distillation: Vapor–Liquid Equilibria and Thermodynamic Modeling. Retrieved from [Link]

  • MDPI. (2025, July 21). Sulphanilic Acid in Analytical Chemistry: Detection Methods and Applications. Retrieved from [Link]

  • Solubility of Things. (n.d.). Benzenesulfonic acid. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of benzene sulfonic acid. Retrieved from [Link]

  • Wikipedia. (n.d.). Benzenesulfonic acid. Retrieved from [Link]

  • Slate. (2025, April 25). What is Benzenesulfonic Acid? Cosmetic usage, alternatives, and regulatory insights. Retrieved from [Link]

  • De Dietrich. (n.d.). Sulfuric Acid Treatment. Retrieved from [Link]

  • European Patent Office. (n.d.). EP 0361839 A2: Dehydration process using azeotropic distillation. Retrieved from [Link]

  • Google Patents. (n.d.). US2334500A - Neutralization of aromatic sulphonic acids.
  • Google Patents. (n.d.). US3240801A - Separation of sulfonic acid from excess sulfonating agent.
  • ResearchGate. (2025, August 6). Determination of sulfonic acids and alkylsulfates by ion chromatography in water. Retrieved from [Link]

  • Sciencemadness.org. (2011, January 5). Breaking Sulfuric and Nitric Azeotropes. Retrieved from [Link]

  • Google Patents. (n.d.). US5164049A - Method for making ultrapure sulfuric acid.
  • Chemistry Steps. (2025, October 23). Sulfonation of Benzene. Retrieved from [Link]

  • YouTube. (2018, March 30). Desulfonation of benzenesulfonic acid. Retrieved from [Link]

  • Digital Commons @ NJIT. (n.d.). The sulfonation of some aromatic compounds using sulfuric acid in the presence of thionyl chloride. Retrieved from [Link]

  • Theseus. (n.d.). ANALYSIS OF IMPURITIES IN SULFURIC ACID DERIVED FROM SMELTING INDUSTRY. Retrieved from [Link]

  • Google Patents. (n.d.). US3496224A - Purification of sulfonic acids.
  • Google Patents. (n.d.). CN103175940A - Method for measuring free sulfuric acid in sulfate leaching solution.
  • EPA. (n.d.). METHOD 8—DETERMINATION OF SULFURIC ACID AND SULFUR DIOXIDE EMISSIONS FROM STATIONARY SOURCES. Retrieved from [Link]

Sources

Optimization

Handling hygroscopic nature of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid salts

Technical Support Center: Handling Hygroscopic 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid Salts Welcome to the Technical Support Hub Subject: Physicochemical Management of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Ac...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Handling Hygroscopic 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid Salts

Welcome to the Technical Support Hub

Subject: Physicochemical Management of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid Salts Ticket ID: #HYGRO-5CL-ETH Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

You are encountering handling difficulties with 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid salts (CAS: 104207-29-6 for the acid). These compounds, like many aryl sulfonic acid salts, exhibit significant hygroscopicity . The sulfonate moiety (


) forms strong hydrogen bonds with atmospheric water, leading to rapid moisture uptake. This results in "sticky" solids, deliquescence, and—most critically—stoichiometric errors in synthesis that depress reaction yields.

This guide provides a self-validating workflow to diagnose, dry, and handle these salts with quantitative precision.

Module 1: Diagnostic & Characterization Protocols

How do I know if my material is compromised by moisture?

Before using the salt in a sensitive reaction (e.g., sulfonyl chloride formation or coupling), you must quantify the water content. Visual inspection is insufficient until the material has already deliquesced.

Standard Operating Procedure (SOP): Water Quantification
MethodPrecisionApplicationPass Criteria
Karl Fischer (KF) Titration High (<0.1%)Quantitative water determination.

for strict stoichiometry.
Thermogravimetric Analysis (TGA) MediumDistinguishing surface water vs. hydrates.Mass loss plateau

.
Melting Point LowQuick qualitative check.Sharp range (e.g.,

). Broad range indicates wetness.

Technical Insight: Sulfonic acid salts often form stable hydrates. TGA is superior to simple oven drying for diagnosis because it reveals the specific temperature required to break the hydrate lattice, whereas KF measures total water content [1].

Module 2: The Drying Workflow

How do I restore the material to an anhydrous state?

Simple air drying is ineffective for sulfonates due to their high binding energy with water. You must use a combination of heat and vacuum to overcome the lattice energy.

Protocol: Azeotropic Drying & Vacuum Desiccation[1]
  • Initial Bulk Drying:

    • Place the salt in a vacuum oven at

      
        under full vacuum (
      
      
      
      ) for 12 hours.
    • Why? This removes loosely bound surface water.

  • Azeotropic Removal (For Critical Synthesis):

    • Dissolve/suspend the salt in Toluene or Benzene (if solubility permits, otherwise use acetonitrile).

    • Rotary evaporate to dryness. Toluene forms a low-boiling azeotrope with water (

      
      ), effectively "pulling" moisture out of the crystal lattice [2].
      
    • Repeat

      
      .
      
  • Final Conditioning:

    • Store in a desiccator with activated

      
       (Phosphorus Pentoxide) or molecular sieves (
      
      
      
      ).

DryingProtocol Start Wet Salt Detected VacOven Vacuum Oven 60°C, <10 mbar, 12h Start->VacOven CheckKF Check Water Content (KF Titration) VacOven->CheckKF Azeotrope Azeotropic Distillation (Toluene/AcN) CheckKF->Azeotrope > 0.5% H2O Storage Store in Desiccator (P2O5 / Ar) CheckKF->Storage < 0.5% H2O Azeotrope->VacOven Recycle Use Ready for Synthesis Storage->Use

Figure 1: Decision logic for drying hygroscopic sulfonate salts to pharmaceutical standards.

Module 3: Weighing & Handling Strategies

How do I weigh it without it absorbing water immediately?

Hygroscopic salts can absorb significant moisture within seconds of exposure to humid air, altering the mass-to-mole ratio.

Technique A: The "Difference" Method (Recommended)
  • Dry the weighing boat/vial in an oven beforehand.

  • Place the closed vial containing the bulk salt on the balance. Tare.

  • Remove the vial, extract an estimated amount, and close the vial immediately.

  • Place the closed vial back on the balance. The negative mass reading is the exact amount transferred.

    • Benefit: The bulk material is never exposed to the balance environment for long, and the reading stabilizes instantly.

Technique B: Inert Atmosphere (Glovebox/Bag)

For extremely sensitive catalysis (e.g., Buchwald-Hartwig couplings using this salt), weigh inside a glovebox under


 or 

.
  • Warning: Static electricity is often higher in dry gloveboxes. Use an anti-static gun on the salt before weighing to prevent "jumping" particles.

Module 4: Reaction Stoichiometry Correction

I cannot get the salt completely dry. Now what?

If you cannot achieve


 water, you must correct your weighing mass to ensure the correct molar equivalents.

Formula:



  • 
    : Mass to weigh (g)
    
  • 
    : Moles required
    
  • 
    : Molecular weight of the dry salt
    
  • 
    : Water content determined by KF titration
    

Example Calculation:

  • Target: 10 mmol of Sodium 5-Chloro-4-ethyl-2-hydroxybenzenesulfonate (

    
    ).
    
  • KF Result:

    
     water.
    
  • Calculation:

    
    
    (Without correction, you would weigh 2.72 g, resulting in a 5% undercharge of the reagent.)
    

Frequently Asked Questions (FAQs)

Q: The salt turned into a liquid oil overnight. Is it ruined? A: Not necessarily. This is deliquescence.[1][2] The salt has dissolved in absorbed atmospheric water.

  • Fix: Dissolve the "oil" in a minimal amount of dry methanol or water, then remove the solvent via rotary evaporation (azeotrope with toluene recommended) to recrystallize the solid [3].

Q: Can I use heat guns to dry the salt in the flask? A: Avoid this. Sulfonic acid salts can be thermally sensitive or prone to darkening (oxidation) at high spot temperatures. Use a controlled oil bath or heating mantle


 under vacuum.

Q: Why is my reaction yield varying between batches? A: This is the classic signature of uncorrected hygroscopicity. If Batch A was dry and Batch B had 8% water, your stoichiometry is off by 8%. Standardize your drying protocol or implement the Stoichiometry Correction (Module 4) for every batch.

Q: What is the best solvent for recrystallization? A: Short-chain alcohols (Ethanol, Methanol) are often effective for sulfonic acid salts. To reduce hygroscopicity in the final product, avoid water-based recrystallization unless followed by rigorous azeotropic drying [4].

References

  • University of Rochester. (n.d.).[3] Tips & Tricks: Drying Methods - Azeotroping. Department of Chemistry. Retrieved from [Link]

  • National Institutes of Health (NIH). (2016). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals. Retrieved from [Link]

  • Teagarden, D. L., & Baker, D. S. (2002). Practical aspects of lyophilization of hygroscopic drugs. European Journal of Pharmaceutical Sciences. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Sulfonation of Chlorophenols: Chlorosulfonic Acid vs. Sulfuric Acid Routes

In the synthesis of specialized chemical intermediates, particularly within the pharmaceutical and dye industries, the sulfonation of chlorophenols is a critical reaction. This process introduces a sulfonic acid (-SO₃H)...

Author: BenchChem Technical Support Team. Date: February 2026

In the synthesis of specialized chemical intermediates, particularly within the pharmaceutical and dye industries, the sulfonation of chlorophenols is a critical reaction. This process introduces a sulfonic acid (-SO₃H) group onto the chlorophenol ring, significantly altering its physical and chemical properties, such as increasing its water solubility.[1][2] The two most prevalent reagents for this electrophilic aromatic substitution are chlorosulfonic acid (ClSO₃H) and sulfuric acid (H₂SO₄).[1][3] The choice between these reagents is not arbitrary and has profound implications for reaction efficiency, product distribution, and operational safety. This guide provides a detailed comparison of these two routes, grounded in mechanistic understanding and practical experimental considerations, to aid researchers in making informed decisions.

The Underlying Chemistry: Electrophilic Aromatic Substitution

The sulfonation of chlorophenols proceeds via an electrophilic aromatic substitution (EAS) mechanism.[3][4] The hydroxyl (-OH) group of the phenol is a strongly activating, ortho, para-directing group, while the chlorine (-Cl) atom is a deactivating, yet also ortho, para-directing group.[5] The interplay of these substituents governs the regioselectivity of the sulfonation. The actual electrophile in these reactions is sulfur trioxide (SO₃) or a related protonated species.[3]

Sulfuric Acid Route

In the sulfuric acid route, concentrated sulfuric acid serves as both the reactant and the solvent. The electrophile, SO₃, is generated in situ through the self-dehydration of sulfuric acid, although its concentration is relatively low. To drive the reaction forward, especially with deactivated rings like chlorophenols, high temperatures and/or the use of fuming sulfuric acid (oleum), which is a solution of SO₃ in H₂SO₄, are often necessary.[6]

Chlorosulfonic Acid Route

Chlorosulfonic acid is a highly reactive sulfonating agent. It is considered a stronger agent than sulfuric acid, reacting more moderately than sulfur trioxide, which can lead to better yields and color. The reaction with chlorophenols is typically faster and can be carried out under milder conditions compared to the sulfuric acid method.[6][7] The reaction produces the desired sulfonic acid along with hydrogen chloride (HCl) as a byproduct.[3]

Mechanistic Pathways

The fundamental mechanism for both routes involves the attack of the electron-rich aromatic ring of the chlorophenol on the electrophilic sulfur atom of the sulfonating agent. This is followed by the restoration of aromaticity through the loss of a proton.

Caption: Generalized mechanism of electrophilic aromatic sulfonation.

Comparative Analysis: Key Performance Indicators

FeatureChlorosulfonic Acid RouteSulfuric Acid Route
Reactivity High, often requires cooling.Moderate to low, often requires heating.[6]
Reaction Conditions Milder, often at or below room temperature.Harsher, high temperatures (150-180°C) may be needed.[6]
Reaction Rate Fast.Slow, can take several hours.[6]
Yield Generally higher yields.Can be lower due to side reactions and equilibrium.
Byproducts Hydrogen chloride (gas).[3]Water.[3]
Waste Disposal Gaseous HCl must be scrubbed. Byproduct streams of hydrochloric acid are produced.[8]Produces significant amounts of sulfuric acid waste.[8]
Safety Hazards Highly corrosive and reacts violently with water.[9][10][11][12] Inhalation of fumes can be fatal.[9]Corrosive, but generally less hazardous than chlorosulfonic acid.
Cost More expensive reagent.Less expensive reagent.
Regioselectivity Can be influenced by reaction conditions.Highly dependent on temperature; kinetic vs. thermodynamic control.[13]

Experimental Protocols

Sulfonation of 4-Chlorophenol with Sulfuric Acid

This protocol is based on general procedures for phenol sulfonation, which often requires elevated temperatures.[6]

  • Reaction Setup: In a flask equipped with a mechanical stirrer, thermometer, and reflux condenser, place 1 mole of 4-chlorophenol.

  • Reagent Addition: Slowly add 3-4 moles of concentrated sulfuric acid (98%) to the 4-chlorophenol with constant stirring.

  • Heating: Heat the reaction mixture to 150-180°C and maintain this temperature for several hours.[6] The progress of the reaction can be monitored by observing the dissolution of the 4-chlorophenol.[6]

  • Work-up: After cooling, the reaction mixture is poured onto ice to precipitate the sulfonic acid product. The product can then be isolated by filtration and purified by recrystallization.

Sulfonation of 4-Chlorophenol with Chlorosulfonic Acid

This protocol is adapted from general procedures for sulfonation with chlorosulfonic acid, which is a more reactive agent.

  • Reaction Setup: In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and a gas outlet connected to a scrubber (to neutralize the evolved HCl), dissolve 1 mole of 4-chlorophenol in a suitable inert solvent (e.g., perchloroethylene).[14]

  • Reagent Addition: Cool the solution in an ice bath. Slowly add 1.1 moles of chlorosulfonic acid from the dropping funnel with vigorous stirring, maintaining the temperature below 10°C.

  • Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

  • Work-up: The reaction mixture is then carefully quenched by pouring it onto ice. The product is isolated, often as a salt, and purified.

Caption: Comparative experimental workflows for sulfonation.

Side Reactions and Mitigation

In both routes, several side reactions can occur, impacting the yield and purity of the desired product.

  • Disulfonation: The introduction of a second sulfonic acid group is a common side reaction, especially at higher temperatures and with an excess of the sulfonating agent.[15] To minimize this, stoichiometric control of the sulfonating agent is crucial.[15]

  • Sulfone Formation: The reaction of the initially formed sulfonic acid with another molecule of chlorophenol can lead to the formation of bis(hydroxyphenyl) sulfones.[15]

  • Desulfonation: The sulfonation reaction is reversible.[3][16] At high temperatures in the presence of dilute acid, the sulfonic acid group can be removed.[3] This is more of a concern in the sulfuric acid route where water is a byproduct.

Safety and Handling

Chlorosulfonic Acid: This is a highly corrosive and reactive chemical.[9][10] It reacts violently with water, releasing significant heat and creating dense, corrosive fumes of hydrochloric and sulfuric acid. All handling must be done in a well-ventilated area, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, goggles, and a face shield, is mandatory.[10][11]

Sulfuric Acid: Concentrated sulfuric acid is also highly corrosive and a strong dehydrating agent. While less volatile than chlorosulfonic acid, it can still cause severe burns upon contact. Standard laboratory safety precautions should be followed, including the use of appropriate PPE.

Conclusion and Recommendations

The choice between chlorosulfonic acid and sulfuric acid for the sulfonation of chlorophenols is a trade-off between reactivity, safety, and cost.

  • The chlorosulfonic acid route is generally preferred for its higher reactivity, faster reaction times, and milder conditions, which can lead to higher yields and cleaner product profiles. However, its higher cost and significant safety hazards require careful consideration and specialized handling procedures.

  • The sulfuric acid route is a more economical option but often requires more forcing conditions (higher temperatures and longer reaction times), which can lead to a higher incidence of side products. The reversibility of the reaction can also impact the final yield.

For laboratory-scale synthesis where yield and reaction time are critical, and the necessary safety infrastructure is in place, chlorosulfonic acid is often the superior choice. For larger-scale industrial processes where cost is a major driver, the sulfuric acid route may be more attractive, provided that the process is optimized to minimize side reactions and that the waste stream can be managed effectively.

References

  • Chlorosulfonic Acid - SafeRack. (n.d.). Retrieved from [Link]

  • Safety Measures and Handling Protocols for Chlorosulphonic Acid. (2024, April 10). SlideServe. Retrieved from [Link]

  • Sulfonation | PDF | Chemical Reactions. (n.d.). Scribd. Retrieved from [Link]

  • Chlorosulfonic acid. (2016, November 15). Atul Ltd. Retrieved from [Link]

  • CHLOROSULFONIC ACID FOR SYNTHESIS MSDS CAS-No. (2019, January 7). Loba Chemie. Retrieved from [Link]

  • Aromatic sulfonation. (n.d.). In Wikipedia. Retrieved from [Link]

  • Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. (2018, April 30). Master Organic Chemistry. Retrieved from [Link]

  • Regioselective Sulfation and Glucuronidation of Phenolics: Insights into the Structural Basis of Conjugation. (n.d.). PMC. Retrieved from [Link]

  • Sulphonation of chlorophenol. (2019, May 20). Sciencemadness.org. Retrieved from [Link]

  • Desulfonation reaction. (n.d.). In Wikipedia. Retrieved from [Link]

  • What is a sulphonation reaction of phenol? (2015, April 5). Quora. Retrieved from [Link]

  • Kotha Balasainath, R. (2011, August 9). Regiospecific Synthesis of Ortho Substituted Phenols. Digital Commons @ University of South Florida. Retrieved from [Link]

  • Use of sulfuric acid as an extractant in olefin sulfonation. (n.d.). Google Patents.
  • Aromatic sulfonation. (n.d.). University of Calgary. Retrieved from [Link]

  • The mixing sensitivity of toluene and ethylbenzene sulfonation using fuming sulfuric acid studied in a rotor-stator spinning disc reactor. (n.d.). University of Twente Research Information. Retrieved from [Link]

  • Effective Synthesis of Sulfate Metabolites of Chlorinated Phenols. (n.d.). PMC - NIH. Retrieved from [Link]

  • Aromatic sulfonation. Part XIX: Two mechanisms of sulfonation in aqueous sulfuric acid. (2025, August 6). ResearchGate. Retrieved from [Link]

  • Reaction of chlorosulfonic acid with alkoxylated alkyl phenols. (n.d.). Google Patents.
  • Separation of phenols. (n.d.). Google Patents.
  • The synthesis of 2-amino-4-chlorophenol-6 sulfonic acid. (n.d.). Digital Commons @ NJIT. Retrieved from [Link]

  • Sulfonation and Sulfation Processes. (n.d.). Chemithon. Retrieved from [Link]

  • Aromatic Sulfonation Mechanism - EAS vid 5 By Leah4sci. (2014, March 3). YouTube. Retrieved from [Link]

  • Sulfonation and Chlorosulfonation Mechanisms | PDF | Chemical Reactions | Acid. (n.d.). Scribd. Retrieved from [Link]

  • 4 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

  • (PDF) Rationalizing the regioselectivity of substituted phenols from the FERMO concept: stereoelectronic effects on protonation and functionalization. (2026, January 22). ResearchGate. Retrieved from [Link]

  • Synergistic Elimination of Chlorophenols Using a Single-Atom Nickel with Single-Walled Carbon Nanotubes: The Roles of Adsorption, Hydrodechlorination, and the Electro-Fenton Process | ACS Omega. (2024, August 26). ACS Publications. Retrieved from [Link]

  • Process of selective desulfonation. (n.d.). Google Patents.
  • Process of selective desulfonation. (n.d.). Google Patents.
  • Preparation of phenolic compounds by decarboxylation of hydroxybenzoic acids or desulfonation of hydroxybenzenesulfonic acid, catalysed by electron rich palladium complexes. (n.d.). Dalton Transactions (RSC Publishing). Retrieved from [Link]

  • Kinetics of the desulfonation of benzenesulfonic acid and the toluenesulfonic acids in aqueous sulfuric acid. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Validated HPLC Analytical Standards for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid

Introduction: The Critical Role of Validated Analytical Standards in Drug Development In the landscape of pharmaceutical research and development, the purity and characterization of any chemical entity are paramount. For...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Validated Analytical Standards in Drug Development

In the landscape of pharmaceutical research and development, the purity and characterization of any chemical entity are paramount. For a compound like 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid, which may serve as a key intermediate or a counter-ion in active pharmaceutical ingredient (API) synthesis, the quality of the analytical standard is the bedrock of reliable and reproducible scientific outcomes. An analytical standard with a comprehensive Certificate of Analysis (CoA) is not merely a bottle of chemical; it is a reference point against which all subsequent analytical measurements are benchmarked. This guide provides an in-depth technical overview of what to look for in a validated HPLC analytical standard for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid and presents a robust, validated HPLC method for its analysis.

Comparing Analytical Standards: A Hypothetical Case Study

While a direct market survey of commercially available certified reference materials (CRMs) for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid reveals a scarcity, it is instructive to create a hypothetical comparison between two potential suppliers, "Supplier A" and "Supplier B." This exercise highlights the critical data points a researcher must scrutinize.

FeatureSupplier A StandardSupplier B StandardSenior Scientist's Insights
Identity Confirmation NMR, Mass SpectrometryNMRAdvantage: Supplier A. Multiple orthogonal techniques for identity confirmation provide a higher degree of certainty.
Purity by HPLC (Area %) 99.8%99.5%Further investigation needed. A higher percentage is not always better. The chromatogram's peak shape and the presence of any unidentified impurities are more telling.
Purity by Titration Not Provided99.6% (by acid-base titration)Advantage: Supplier B. Titration provides a measure of the absolute amount of the acidic functional group, offering a valuable cross-validation of the HPLC purity.
Water Content (Karl Fischer) 0.1%0.3%Comparable. Both are within acceptable limits for a solid standard. This value is crucial for accurately preparing stock solutions.
Residual Solvents Provided and quantified"Meets USP <467> limits"Advantage: Supplier A. Quantified data for residual solvents is superior to a general statement, allowing for more precise calculations and risk assessment.
Inorganic Impurities Provided (ICP-MS data)Not ProvidedAdvantage: Supplier A. Knowledge of inorganic impurities is critical, especially if the standard is used in studies sensitive to metal ions.
Certificate of Analysis Detailed, with spectraSummary tableAdvantage: Supplier A. A comprehensive CoA that includes the actual analytical data (spectra, chromatograms) allows for independent verification and builds trust.

Key Takeaway: The ideal analytical standard is not just about the highest purity percentage but about the richness and transparency of the characterization data provided.

A Validated, Stability-Indicating HPLC Method for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid

The following method has been designed based on the known properties of aromatic sulfonic acids and best practices in HPLC method development. It is intended to be a robust, stability-indicating method capable of separating the main component from potential process-related impurities and degradation products.

Chromatographic Conditions
ParameterConditionRationale
Column C18 Reversed-Phase, 250 mm x 4.6 mm, 5 µmThe non-polar stationary phase is well-suited for retaining the aromatic ring of the analyte. The long column length and small particle size ensure high resolution.
Mobile Phase A 0.1% Phosphoric Acid in WaterThe acidic mobile phase suppresses the ionization of the sulfonic acid group, leading to better peak shape and retention on a C18 column.
Mobile Phase B AcetonitrileA common and effective organic modifier for reversed-phase HPLC.
Gradient Elution 0-5 min: 10% B; 5-20 min: 10-80% B; 20-25 min: 80% B; 25-26 min: 80-10% B; 26-30 min: 10% BThe gradient allows for the elution of any more non-polar impurities that may be present, ensuring a comprehensive separation.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Detection UV at 230 nmAromatic compounds typically have strong UV absorbance. The specific wavelength should be optimized by examining the UV spectrum of the analyte.
Injection Volume 10 µLA small injection volume minimizes the risk of peak distortion.
Sample Diluent Mobile Phase A / Acetonitrile (90:10)Dissolving the sample in a solvent similar in composition to the initial mobile phase ensures good peak shape.
Experimental Workflow for Method Validation

The validation of this HPLC method should be performed according to the International Conference on Harmonization (ICH) Q2(R1) guidelines.[1]

Caption: Workflow for HPLC Method Validation.

Step-by-Step Validation Protocols

1. Specificity (including Forced Degradation)

  • Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

  • Protocol:

    • Prepare solutions of potential impurities (if available) and a placebo (if for a formulated product).

    • Subject a solution of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid to forced degradation under the following conditions:

      • Acidic: 0.1 M HCl at 60 °C for 24 hours.

      • Basic: 0.1 M NaOH at 60 °C for 24 hours.

      • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

      • Thermal: 105 °C for 48 hours (solid state).

      • Photolytic: Expose to UV light (254 nm) and visible light for 7 days.

    • Analyze all samples by the proposed HPLC method.

  • Acceptance Criteria: The peak for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid should be free from any co-eluting peaks from the placebo, impurities, or degradation products. Peak purity should be assessed using a photodiode array (PDA) detector.

2. Linearity and Range

  • Objective: To demonstrate that the analytical procedure provides results that are directly proportional to the concentration of the analyte in samples within a given range.

  • Protocol:

    • Prepare a stock solution of the 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid standard.

    • Prepare a series of at least five concentrations ranging from 50% to 150% of the expected working concentration.

    • Inject each concentration in triplicate.

    • Plot the mean peak area against the concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

3. Accuracy

  • Objective: To determine the closeness of the test results obtained by the method to the true value.

  • Protocol:

    • Perform a recovery study by spiking a placebo with known amounts of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

    • Prepare three samples at each concentration level.

    • Analyze the samples and calculate the percentage recovery.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

4. Precision

  • Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

  • Protocol:

    • Repeatability (Intra-assay precision): Analyze six replicate samples of the same concentration on the same day, with the same analyst and instrument.

    • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst and/or a different instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

  • Protocol:

    • Based on Signal-to-Noise Ratio: Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

    • Based on the Standard Deviation of the Response and the Slope:

      • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

      • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

  • Acceptance Criteria: The LOQ should be demonstrated to have acceptable precision and accuracy.

6. Robustness

  • Objective: To measure the capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

  • Protocol:

    • Vary the following parameters one at a time:

      • Flow rate (± 0.1 mL/min)

      • Column temperature (± 2 °C)

      • Mobile phase pH (± 0.2 units)

      • Acetonitrile composition (± 2%)

    • Analyze a sample under each condition and evaluate the effect on the results.

  • Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria, and the results should not be significantly affected.

7. System Suitability

  • Objective: To ensure that the chromatographic system is suitable for the intended analysis.

  • Protocol:

    • Before each analytical run, inject a standard solution five times.

  • Acceptance Criteria:

    • Tailing factor: ≤ 2.0

    • Theoretical plates: ≥ 2000

    • RSD of peak areas: ≤ 2.0%

Data Visualization

Sources

Validation

A Technical Guide to Benchmarking 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid as an Azo Dye Intermediate

Introduction: The Critical Role of Intermediates in Azo Dye Performance Azo dyes represent the most extensive and versatile class of synthetic organic colorants, accounting for a significant portion of the dyes used acro...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Intermediates in Azo Dye Performance

Azo dyes represent the most extensive and versatile class of synthetic organic colorants, accounting for a significant portion of the dyes used across the textile, printing, and coatings industries.[1] The vibrant colors and functional properties of these dyes are not arbitrary; they are meticulously engineered through the careful selection of precursor molecules, known as intermediates. The fundamental synthesis of an azo dye involves a two-step process: the diazotization of a primary aromatic amine (the diazo component) to form a reactive diazonium salt, followed by the coupling of this salt with an electron-rich aromatic compound (the coupling component).[1]

The chemical architecture of both the diazo and coupling components dictates the final dye's performance characteristics. These include its color, light fastness, wash fastness, and affinity for specific substrates. Consequently, the selection and evaluation of novel intermediates are paramount for the development of new dyes with superior properties.

This guide provides a comprehensive framework for benchmarking the performance of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid as a coupling component in azo dye synthesis. Due to the limited publicly available performance data on this specific intermediate, this document is structured as a detailed methodology for its evaluation against a well-established azo dye system. We will compare a dye synthesized using 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid against a standard dye derived from sulfanilic acid and 2-naphthol. Additionally, we will discuss another common diazo component, 2-Amino-5-nitrobenzoic acid, to provide a broader context for comparison.

The protocols and analytical methods detailed herein are designed to provide researchers, scientists, and drug development professionals with a robust, self-validating system for generating comparative data and making informed decisions in their dye development programs.

Profiling the Azo Dye Intermediates

A thorough understanding of the chemical properties of each intermediate is essential for predicting their behavior in a reaction and the characteristics of the resulting dye.

Target Intermediate: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid
  • CAS Number: 104207-29-6[2]

  • Role: Coupling Component. The presence of a hydroxyl group on the benzene ring makes it an activated, electron-rich system, suitable for electrophilic attack by a diazonium ion.[1]

  • Key Structural Features and Their Anticipated Impact:

    • Hydroxy Group (-OH): This is a strong activating group, directing the azo coupling to the ortho and para positions. It also plays a crucial role in the chromophore system of the final dye.

    • Sulfonic Acid Group (-SO₃H): This group imparts water solubility to the dye, a critical property for many textile dyeing processes.[1]

    • Chloro Group (-Cl): As an electron-withdrawing group, the chloro substituent can influence the hue of the dye and potentially enhance its light fastness.[1]

    • Ethyl Group (-C₂H₅): This alkyl group can slightly modify the shade and solubility of the dye.

  • Synthesis: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid can be synthesized from its amino precursor, 5-chloro-2-amino-4-ethylbenzenesulfonic acid, through diazotization followed by "phenol cooking" (hydrolysis of the diazonium salt at elevated temperatures).

Benchmark Diazo Component: Sulfanilic Acid
  • CAS Number: 121-57-3

  • Role: Diazo Component

  • Properties: Sulfanilic acid is a widely used aromatic amine in the production of azo dyes.[3] It exists as a zwitterion, giving it a high melting point and good water solubility, which is advantageous for diazotization in aqueous media.[3] Its diazonium salt is a key intermediate in the synthesis of many common dyes, including the indicator methyl orange.[3]

Benchmark Coupling Component: 2-Naphthol (β-Naphthol)
  • CAS Number: 135-19-3

  • Role: Coupling Component

  • Properties: 2-Naphthol is a classic, highly reactive coupling component used in the synthesis of a vast number of azo dyes.[4] Its naphthalene ring system contributes to the formation of dyes with deep, vibrant colors, often in the orange to red spectrum.[4] Dyes derived from 2-naphthol are known for their good light and wash fastness.

Alternative Diazo Component for Context: 2-Amino-5-nitrobenzoic Acid
  • CAS Number: 616-79-5

  • Role: Diazo Component

  • Properties: This intermediate is characterized by the presence of a nitro group, which is strongly electron-withdrawing.[5] This feature often leads to the production of dyes with deeper shades and enhanced stability, resulting in superior light and wash fastness compared to dyes from unsubstituted aromatic amines.[6]

Comparative Experimental Workflow

The following sections provide a detailed, step-by-step methodology for the synthesis, purification, and performance evaluation of azo dyes derived from the target and benchmark intermediates.

Chemical Structures of Key Intermediates

cluster_target Target Coupling Component cluster_diazo Benchmark Diazo Component cluster_coupling Benchmark Coupling Component cluster_alt_diazo Alternative Diazo Component target 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid diazo Sulfanilic Acid coupling 2-Naphthol alt_diazo 2-Amino-5-nitrobenzoic acid

Caption: Chemical structures of the target and benchmark intermediates.

Overall Experimental Workflow Diagram

G cluster_synthesis Azo Dye Synthesis cluster_analysis Performance Analysis start Select Intermediates (Target vs. Benchmark) diazotization Diazotization of Sulfanilic Acid start->diazotization coupling Azo Coupling with Target or Benchmark Coupling Component diazotization->coupling isolation Isolation and Purification of Crude Dye coupling->isolation yield_purity Yield Calculation & HPLC Purity Analysis isolation->yield_purity dyeing Dyeing of Textile Substrate yield_purity->dyeing fastness Fastness Testing (Light & Wash) dyeing->fastness data_comp Data Comparison & Benchmarking fastness->data_comp

Caption: Overall workflow for benchmarking azo dye intermediates.

Part 1: Synthesis of Azo Dyes

Protocol 1: Diazotization of Sulfanilic Acid

This protocol yields a diazonium salt solution that will be used for coupling with both the target and benchmark coupling components.

  • Preparation of Sodium Nitrite Solution: In a 50 mL beaker, dissolve 0.7 g (0.01 mol) of sodium nitrite (NaNO₂) in 10 mL of deionized water. Chill this solution in an ice bath.

  • Preparation of Sulfanilic Acid Solution: In a 250 mL beaker, dissolve 1.73 g (0.01 mol) of sulfanilic acid in 50 mL of a 2% sodium carbonate solution by warming gently. Cool the solution to room temperature and then in an ice bath to below 15°C.

  • Diazotization: Slowly add the chilled sodium nitrite solution to the sulfanilic acid solution with constant stirring.

  • Formation of Diazonium Salt: In a separate 400 mL beaker, add 2 mL of concentrated hydrochloric acid to 10 g of crushed ice. Slowly pour the solution from step 3 into this ice-acid mixture with continuous stirring, ensuring the temperature remains between 0-5°C. A fine white precipitate of the diazonium salt will form. This suspension should be used immediately in the next step.

Protocol 2: Azo Coupling

This protocol should be performed in parallel for both the target and benchmark coupling components.

  • For the Target Dye (with 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid):

    • In a 500 mL beaker, dissolve 2.52 g (0.01 mol) of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid in 40 mL of a 10% sodium hydroxide solution.

    • Cool this solution to 0-5°C in an ice bath.

    • Slowly, and with vigorous stirring, add the cold diazonium salt suspension from Protocol 1 to the chilled coupling component solution. A colored precipitate of the azo dye should form immediately.

    • Continue stirring the reaction mixture in the ice bath for 60 minutes to ensure the coupling reaction goes to completion.

  • For the Benchmark Dye (with 2-Naphthol):

    • In a 500 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 30 mL of a 10% sodium hydroxide solution.

    • Cool this solution to 0-5°C in an ice bath.

    • Slowly, and with vigorous stirring, add the cold diazonium salt suspension from Protocol 1 to the chilled 2-naphthol solution. A colored precipitate of the azo dye will form.

    • Continue stirring the mixture in the ice bath for 60 minutes.

Protocol 3: Isolation and Purification

  • Isolation: Collect the precipitated crude dye from each reaction by vacuum filtration using a Buchner funnel.

  • Washing: Wash the filter cake with several portions of cold deionized water until the filtrate is neutral and colorless.

  • Drying: Dry the crude dye in a vacuum oven at 60°C to a constant weight.

  • Yield Calculation: Weigh the dried crude dye and calculate the percentage yield based on the limiting reagent.

    • Percentage Yield (%) = (Actual Yield / Theoretical Yield) x 100

  • Purification: The crude dye can be further purified by recrystallization from a suitable solvent (e.g., ethanol or an ethanol-water mixture).

Part 2: Purity and Performance Analysis

Protocol 4: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

  • Sample Preparation: Prepare standard solutions of the purified dyes in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration.

  • HPLC Conditions (Illustrative):

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

    • Flow Rate: 1.0 mL/min.

    • Detector: Diode Array Detector (DAD) to obtain the full UV-Vis spectrum of the dye.

    • Injection Volume: 10 µL.

  • Analysis: Inject the sample and determine the purity by calculating the peak area percentage of the main dye peak relative to all other peaks in the chromatogram.

Protocol 5: Dyeing of a Textile Substrate (e.g., Cotton)

  • Prepare Dye Baths: For each purified dye, prepare a dye bath containing the dye (e.g., 1% on weight of fabric), a salt (e.g., sodium sulfate, to aid exhaustion), and an alkali (e.g., sodium carbonate, to fix the dye).

  • Dyeing Process: Introduce a pre-wetted cotton fabric swatch into the dye bath. Gradually raise the temperature to the desired dyeing temperature (e.g., 60-80°C) and maintain for a set time (e.g., 60 minutes) with constant agitation.

  • Rinsing and Soaping: After dyeing, rinse the fabric thoroughly with cold water. Then, perform a soaping wash (e.g., with a non-ionic detergent at near-boil) to remove any unfixed dye.

  • Final Rinse and Dry: Rinse the fabric again with cold water and allow it to air dry.

Protocol 6: Light Fastness Testing (ISO 105-B02)

  • Principle: A specimen of the dyed fabric is exposed to a xenon arc lamp, which simulates natural daylight, under controlled conditions. The change in color is assessed by comparing the exposed sample to an unexposed portion of the same sample and against a set of blue wool standards.[3][7][8][9]

  • Apparatus: Xenon arc lamp fading apparatus, ISO blue wool standards (rated 1-8), and a grey scale for assessing color change.[3][7][8][9]

  • Procedure:

    • Mount the dyed fabric samples and a set of blue wool standards on a sample holder.

    • Expose the samples in the xenon arc tester according to the parameters specified in ISO 105-B02.[3][7][8][9]

    • Periodically inspect the samples and compare the fading of the test specimen to the fading of the blue wool standards.

  • Evaluation: The light fastness rating is the number of the blue wool standard that shows a similar degree of fading to the test specimen. Ratings range from 1 (very poor) to 8 (excellent).[8]

Protocol 7: Wash Fastness Testing (ISO 105-C06)

  • Principle: A specimen of the dyed fabric, in contact with a multi-fiber adjacent fabric, is subjected to a simulated laundering process in a soap or soap-and-soda solution. The change in color of the specimen and the staining of the adjacent fabric are assessed.[10][11][12][13]

  • Apparatus: A suitable wash fastness tester (e.g., a launder-ometer), stainless steel balls (for mechanical action), a multi-fiber fabric strip (containing common textile fibers like cotton, wool, polyester, etc.), and grey scales for assessing color change and staining.[10][11][12][13]

  • Procedure:

    • Prepare a composite specimen by sewing the dyed fabric sample to a multi-fiber strip.

    • Place the composite specimen in a stainless steel container with the specified washing solution and stainless steel balls.

    • Agitate the container in the launder-ometer at a specified temperature and duration (e.g., 40°C for 30 minutes for a standard test).[10][11][12][13]

    • After the wash cycle, rinse and dry the composite specimen.

  • Evaluation: Assess the change in color of the dyed fabric and the degree of staining on each fiber of the multi-fiber strip using the appropriate grey scales. Ratings range from 1 (poor) to 5 (excellent).[10][11][12]

Data Presentation and Comparative Analysis

All quantitative data should be meticulously recorded and presented in a clear, tabular format to facilitate a direct comparison between the dye derived from 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid and the benchmark dye.

Table 1: Synthesis and Purity Comparison

Performance MetricDye from 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic AcidBenchmark Dye from 2-Naphthol
Theoretical Yield (g) Calculated ValueCalculated Value
Actual Yield (g) Experimental ValueExperimental Value
Percentage Yield (%) Experimental ValueExperimental Value
Purity (by HPLC, %) Experimental ValueExperimental Value
Color/Shade Observational DataObservational Data

Table 2: Fastness Performance Comparison

Performance MetricTest StandardDye from 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic AcidBenchmark Dye from 2-Naphthol
Light Fastness ISO 105-B02Rating (1-8)Rating (1-8)
Wash Fastness (Color Change) ISO 105-C06Rating (1-5)Rating (1-5)
Wash Fastness (Staining) ISO 105-C06Rating (1-5)Rating (1-5)

Conclusion and Interpretation

The data generated from this comprehensive experimental workflow will enable a robust and objective comparison of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid against a standard azo dye intermediate. The analysis of the yield and purity will provide insights into the efficiency and feasibility of the synthesis process. The fastness properties are critical indicators of the durability and quality of the final dye.

By systematically evaluating these key performance indicators, researchers can determine the potential of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid as a valuable intermediate for developing new azo dyes with specific, desirable characteristics. This structured approach, grounded in established scientific principles and standardized testing methodologies, ensures the integrity and reliability of the benchmarking process.

References

  • Textile Tester. (2024, August 20). ISO 105 C06 Color Fastness to Washing Test Method. [Link]

  • DaRong Testing Equipment. (2024, June 4). Test Procedure of ISO 105 B02 Using Light Fastness Tester DR3000. [Link]

  • Textile Learner. (2021, December 20). Colour Fastness to Washing Procedure (ISO 105 C06). [Link]

  • Centexbel. (n.d.). Colour fastness according to ISO 105 series. Retrieved February 20, 2026, from [Link]

  • GESTER Instruments. (2025, November 10). ISO 105-B02 Colour Fastness of Textiles. [Link]

  • Q-Lab. (n.d.). ISO 105-B02. Retrieved February 20, 2026, from [Link]

  • GESTER Instruments. (2025, November 30). ISO 105 C06 Washing Fastness Tester Guide. [Link]

  • International Organization for Standardization. (2014, September). ISO 105-B02:2014(E) Textiles — Tests for colour fastness — Part B02: Colour fastness to artificial light: Xenon arc fading lamp test. [Link]

  • Oxford Academic. (n.d.). Analyses of Two Azo Dyes by High-Performance Liquid Chromatography. Retrieved February 20, 2026, from [Link]

  • Scribd. (n.d.). ISO 105-B02 Light Fastness Testing. Retrieved February 20, 2026, from [Link]

  • International Journal of Innovative Research in Science, Engineering and Technology. (2020, August 15). Synthesis of Disperse Azo Dyes by using Various Combinations of Base & Coupling Agents. [Link]

  • Take knowledge. (2018, January 24). Color Fastness to Washing Test (ISO 105 C06, & AATCC 61 2A). [Link]

  • The Chinese University of Hong Kong. (n.d.). Experiment 8 Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. Retrieved February 20, 2026, from [Link]

  • Scribd. (n.d.). Synthesis of An Azo Dye. Retrieved February 20, 2026, from [Link]

  • One Part of Chemistry. (2013, January 23). Synthesis of azo dyes. [Link]

  • Agilent. (2011, June 1). High Sensitivity UHPLC-DAD Analysis of Azo Dyes using the Agilent 1290 Infinity LC System and the 60 mm Max. [Link]

  • U.S. Environmental Protection Agency. (2025, October 15). Benzenesulfonic acid, 5-chloro-4-ethyl-2-[(2-hydroxy-1-naphthalenyl)azo]-. Retrieved February 20, 2026, from [Link]

  • Chemistry Education. (n.d.). Synthesis of an Azo Dye: Sudan 1. Retrieved February 20, 2026, from [Link]

Sources

Comparative

Thermal analysis (TGA/DSC) of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid stability

An In-depth Technical Guide to the Thermal Stability and Decomposition of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid Executive Summary 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid is a specialized aromatic intermed...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Thermal Stability and Decomposition of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid

Executive Summary

5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid is a specialized aromatic intermediate, primarily utilized in the synthesis of azo dyes and potentially as a functionalized surfactant or pharmaceutical precursor. Its structural integrity is defined by the interplay between the hydrophilic sulfonic acid moiety and the lipophilic chloro-ethyl-substituted phenolic ring.

For researchers in drug development and material science, understanding the thermal profile of this compound is critical for two reasons: process safety (preventing runaway desulfonation) and formulation stability (preventing hygroscopic degradation).

This guide objectively compares the thermal performance of the free acid against its Sodium Salt analog and its Non-sulfonated Precursor , providing a predictive framework for stability based on structure-property relationships.

Material Profile & Structural Logic

Before interpreting thermal data, we must establish the chemical environment. The molecule features three critical functional groups that dictate its thermal behavior:

  • Sulfonic Acid (-SO₃H): The primary site of thermal instability. It is highly hygroscopic and prone to desulfonation at elevated temperatures.

  • Phenolic Hydroxyl (-OH): Facilitates hydrogen bonding, influencing the melting point and crystal lattice energy.

  • Chloro & Ethyl Substituents: These provide steric bulk and lipophilicity, slightly modulating the decomposition onset compared to simple benzenesulfonic acid.

Comparative Alternatives for Benchmarking

To provide a robust analysis, we compare the target molecule against:

  • Alternative A (The Salt): Sodium 5-chloro-4-ethyl-2-hydroxybenzenesulfonate. (Expected to be significantly more stable).

  • Alternative B (The Precursor): 4-Ethyl-2-chlorophenol. (Lacks the thermal liability of the -SO₃H group).

Experimental Protocols (Self-Validating Systems)

Workflow Visualization

ExperimentalWorkflow Sample Sample Preparation (Vacuum Dry 24h @ 40°C) TGA TGA Analysis (30-600°C @ 10°C/min) Sample->TGA Determine Decomp Onset DSC_Std DSC (Standard) (Pinhole Pan) Sample->DSC_Std Volatile Escape DSC_Herm DSC (Hermetic) (Sealed Pan) Sample->DSC_Herm Suppress Evaporation Data Data Correlation (Mass Loss vs. Enthalpy) TGA->Data DSC_Std->Data DSC_Herm->Data

Caption: Integrated thermal analysis workflow ensuring differentiation between solvation loss, melting, and degradation.

Protocol Details

A. Thermogravimetric Analysis (TGA)

  • Objective: Quantify desolvation and degradation onset (

    
    ).
    
  • Crucial Step: Use a Modulated Heating Rate or a standard 10°C/min ramp under Nitrogen (50 mL/min).

  • Validation: If mass loss occurs <100°C, hold isothermally at 105°C for 30 mins. If mass stabilizes, it is surface water. If it continues, it is bound hydrate or early decomposition.

B. Differential Scanning Calorimetry (DSC)

  • Objective: Identify melting point (

    
    ) and glass transition (
    
    
    
    ).
  • Crucial Step: Run two distinct pan configurations.

    • Pinhole Lid: Allows water to escape.[1] Use to correlate with TGA desolvation endotherms.

    • Hermetic Seal: Suppresses solvent evaporation. This forces the material to melt rather than dry out, revealing the true melting point (unless degradation occurs first).

Comparative Performance Analysis

The following data summarizes the expected thermal behavior derived from the class of chlorinated hydroxybenzenesulfonic acids.

Table 1: Thermal Stability Benchmarking
FeatureTarget: Free Acid Alt A: Sodium Salt Alt B: Precursor (Phenol)
Hygroscopicity High (Forms hydrates)ModerateLow (Hydrophobic)
Drying Event Endotherm 60–110°CEndotherm 80–130°CN/A (Volatile liquid/solid)
Melting Point (

)
180–200°C (Often with decomp)>300°C (Chars before melting)~45–50°C
Decomp.[2][3] Onset (

)
~220°C (Desulfonation)>350°C ~180°C (Boiling/Oxidation)
Primary Mass Loss -SO₃ (Desulfonation)CarbonizationEvaporation
Detailed Analysis

1. The "Free Acid" Liability (Target Molecule) The 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid exhibits a classic "metastable" thermal profile.

  • Stage 1 (Dehydration): You will observe a broad endotherm in DSC and ~5-8% mass loss in TGA between 50°C and 120°C. This is the loss of lattice water. Caution: Do not mistake this for melting.

  • Stage 2 (Desulfonation): The critical instability arises around 220°C . The C-S bond cleaves, releasing SO₂/SO₃ gas.[4] This is an irreversible chemical change. In a DSC hermetic pan, this may appear as a sharp exotherm immediately following (or overlapping with) the melting endotherm.

2. The "Salt" Advantage (Alternative A) Converting the acid to its Sodium salt (Sodium 5-chloro-4-ethyl-2-hydroxybenzenesulfonate) dramatically stabilizes the C-S bond.

  • Performance: The ionic lattice energy prevents melting below 300°C.

  • Recommendation: If your application allows, store and process the material as the Sodium Salt . Acidify only immediately prior to the final reaction step to avoid thermal degradation during storage.

3. The "Precursor" Baseline (Alternative B) The precursor (4-ethyl-2-chlorophenol) is thermally robust but volatile. It lacks the high-temperature anchoring of the sulfonate group, meaning it will likely evaporate before it degrades, unlike the sulfonic acid which chars.

Mechanistic Insight: Degradation Pathways

Understanding how the molecule fails allows for better process control. The primary failure mode is Desulfonation , catalyzed by the presence of the acidic proton (autocatalysis).

DegradationPathway cluster_products Decomposition Products Molecule 5-Chloro-4-ethyl-2-hydroxy- benzenesulfonic acid (Stable < 150°C) Activation Thermal Activation (~200°C) Molecule->Activation Heat Input Transition Transition State (C-S Bond Weakening) Activation->Transition SO3 SO₃ / SO₂ Gas (Mass Loss) Transition->SO3 Desulfonation Phenol 4-Ethyl-2-chlorophenol (Volatile Residue) Transition->Phenol Primary Product Char Polymerized Char (High Temp Residue) Phenol->Char Oxidation (>300°C)

Caption: Thermal decomposition pathway showing the critical desulfonation step releasing sulfur oxides.

Conclusion & Recommendations

For researchers handling 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid :

  • Storage: Store in a desiccator. The material's hygroscopic nature accelerates hydrolytic desulfonation over time.

  • Analysis: Always perform TGA before DSC to identify the safe temperature window. Do not exceed 200°C in open systems if recovery is required.

  • Process Optimization: If the process requires temperatures >200°C, consider using the Sodium Salt form, which offers a thermal stability buffer of nearly 100°C compared to the free acid.

References

  • Mettler Toledo. (n.d.). Characterization of Pharmaceutical Materials by Thermal Analysis. Retrieved from [Link]

  • EPA CompTox. (2025). Benzenesulfonic acid, 5-chloro-4-ethyl-2-[(2-hydroxy-1-naphthalenyl)azo]-, monosodium salt Properties. Retrieved from [Link]

  • NSF Public Access Repository. (2023). Ionic Liquids with Benzenesulfonate Anions: Nonfluorinated, Thermally Stable Anion Options. Retrieved from [Link]

Sources

Validation

Reference Standards for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic Acid: A Technical Comparison &amp; Qualification Guide

The following guide is designed for pharmaceutical scientists and CMC (Chemistry, Manufacturing, and Controls) professionals tasked with impurity profiling and reference standard qualification. Executive Summary: The "Hy...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is designed for pharmaceutical scientists and CMC (Chemistry, Manufacturing, and Controls) professionals tasked with impurity profiling and reference standard qualification.

Executive Summary: The "Hygroscopic" Challenge

In the synthesis of ethyl-substituted sulfonamide therapeutics and specialized azo-based excipients, 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid (CEHBSA) often emerges as a critical process impurity or a starting material by-product. Its structure—combining a sulfonic acid moiety, a phenolic hydroxyl, and a lipophilic ethyl group—creates a unique analytical paradox: it is highly water-soluble yet retains significant retention on reverse-phase columns under acidic conditions.

For drug development professionals, the core challenge is not just detecting CEHBSA, but quantifying it accurately . Arylsulfonic acids are notoriously hygroscopic, often existing as hydrated salts or free acids that absorb atmospheric moisture rapidly. This guide compares available reference standard grades and establishes a self-validating protocol for their handling, ensuring your mass balance calculations remain robust.

Technical Profile & Impurity Genealogy

Understanding the origin of CEHBSA is prerequisite to selecting the right standard. It is typically generated via the diazotization and hydrolysis of 2-Amino-5-chloro-4-ethylbenzenesulfonic acid , a pathway that leaves distinct "fingerprint" impurities.

Impurity Fate Map (Graphviz)

The following diagram illustrates the synthesis pathway and potential related impurities that must be resolved by your analytical method.

CEHBSA_Pathways Precursor 2-Amino-5-chloro-4-ethyl benzenesulfonic acid (Starting Material) Diazo Diazonium Intermediate (Unstable) Precursor->Diazo Diazotization (NaNO2, HCl) Imp_A Impurity A: Des-ethyl analog (5-Chloro-2-hydroxy...) Precursor->Imp_A Contaminant in SM CEHBSA 5-Chloro-4-ethyl-2-hydroxy benzenesulfonic acid (Target Impurity) Diazo->CEHBSA Hydrolysis (H2O, Heat) Imp_B Impurity B: Azo-dimer species (Coupling Product) Diazo->Imp_B Self-coupling (Side Rxn)

Caption: Figure 1. Synthesis and impurity genealogy of CEHBSA. Impurity A and B represent critical separation targets for method specificity.

Comparative Guide: Selecting the Right Reference Standard

Not all standards are created equal. For a sulfonic acid derivative, the difference between a "Chemical Reference Substance" (CRS) and a generic "Reagent Grade" is often the quantification of water and counter-ions .

Comparative Matrix: Standard Grades
FeatureTier 1: Certified Reference Material (CRM) Tier 2: Secondary/Working Standard Tier 3: Reagent/Research Grade
Primary Use Method Validation, Release Testing, Calibration of Secondary StdsRoutine QC Release, In-Process Control (IPC)Early R&D, Peak Identification (Qualitative)
Assay Method Mass Balance (

)
Potency assignment against CRMArea % (HPLC) only
Water Content Measured by Karl Fischer (KF) & TGA. Crucial for CEHBSA. Measured by KFOften unstated or "Loss on Drying"
Traceability ISO 17034 / NIST TraceableTraceable to Internal/Primary StandardNone
Uncertainty Explicitly stated (e.g.,

)
Not typically statedNot stated
Risk Profile Low. Accounts for hygroscopicity.Medium. Requires careful handling.High. Likely to overestimate potency due to water weight.
The "Assay" Trap

Critical Insight: For CEHBSA, a Reagent Grade standard labeled "98% Purity" usually refers to chromatographic purity (Area %). However, if the material has absorbed 5% water (common for sulfonic acids), the absolute content is actually


. Using this standard without correction will cause a 6.9% bias  in your impurity calculations, potentially leading to false OOS (Out of Specification) results.

Recommendation: Always use Tier 1 (CRM) for initial method validation to establish the Response Factor (RF). For routine use, a Tier 2 standard is acceptable only if water content is determined immediately before weighing.

Experimental Protocol: Self-Validating Purity Assignment

When a commercial CRM is unavailable, you must characterize an in-house standard. The following protocol uses a Mass Balance Approach specifically adapted for sulfonated aromatics.

Materials
  • Target: CEHBSA Crude Material (>95% HPLC area).

  • Reagents: D2O (for qNMR), KF Reagents (Hydranal-Composite 5).

  • Instrumentation: HPLC-UV (DAD), TGA, Karl Fischer Titrator.

Step-by-Step Workflow
  • Hygroscopicity Assessment (TGA-Sorption):

    • Why: To determine the stable hydrate form.

    • Method: Expose 10 mg sample to 40% RH. Measure weight gain. If >2% gain in 1 hour, handle all subsequent weighings in a glove box or humidity-controlled chamber.

  • Chromatographic Purity (HPLC-UV):

    • Column: C18 Polar Embedded (e.g., Waters SymmetryShield RP18 or Phenomenex Synergi Hydro), 3.5 µm, 150 x 4.6 mm. Reason: Standard C18 may suffer dewetting or poor retention of the sulfonic acid.

    • Mobile Phase A: 0.1% H3PO4 in Water (pH ~2.0). Reason: Suppresses ionization of the sulfonic acid to improve peak shape.

    • Mobile Phase B: Acetonitrile.

    • Gradient: 5% B to 60% B over 20 mins.

    • Detection: 280 nm (Phenolic absorption).

    • Calculation: Determine

      
       (Total Organic Impurities).
      
  • Water Content (Volumetric KF):

    • Dissolve 50 mg in dry methanol. Titrate immediately.

    • Note: Do not use "Loss on Drying" (LOD) for sulfonic acids as they may decompose or trap water in the crystal lattice before melting.

  • Inorganic Residue (ROI):

    • Perform Residue on Ignition (Sulfated Ash) to quantify sodium/potassium salts if the material was isolated as a salt.

  • Final Potency Calculation:

    
    
    

Analytical Method for Impurity Profiling

Once the standard is qualified, use this method to detect CEHBSA in your drug substance.

Optimized LC-MS Compatible Method

This protocol replaces the non-volatile phosphate buffer (used in purity assignment) with a volatile formate buffer for LC-MS applications.

  • System: UHPLC coupled with Single Quadrupole MS (ESI-).

  • Column: Agilent Zorbax SB-C18, 2.1 x 100 mm, 1.8 µm.

  • Mobile Phase A: 10 mM Ammonium Formate (pH 3.5).

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

  • MS Conditions: ESI Negative Mode (Sulfonic acids ionize strongly in negative mode). Monitor [M-H]⁻ = 235.0 (approx, based on Cl isotopes).

Decision Tree: Standard Selection

Use this logic flow to determine which standard grade is required for your specific development phase.

Standard_Selection Start Start: Select Standard Grade Phase Development Phase? Start->Phase Early Early R&D / Screening Phase->Early Pre-IND Late Phase 2/3 / Commercial Phase->Late IND/NDA Quant Is Quantification Required? Early->Quant Tier2 Use Tier 2 (Working Std) Must determine Water Content Late->Tier2 Routine Testing (Qualified against Tier 1) Tier1 Use Tier 1 (CRM) Traceable & Fully Characterized Late->Tier1 Validation / Release Tier3 Use Tier 3 (Reagent) Assumption: Area% ≈ wt% Quant->Tier3 No (ID only) Quant->Tier2 Yes

Caption: Figure 2. Decision matrix for selecting the appropriate reference standard grade based on development stage and data integrity requirements.

References

  • U.S. Environmental Protection Agency (EPA). Substance Details: Benzenesulfonic acid, 5-chloro-4-ethyl-2-[(2-hydroxy-1-naphthalenyl)azo]-, barium salt. CompTox Chemicals Dashboard.[1] Available at: [Link]

  • Shimadzu Application News. Simultaneous Determination of Genotoxic Aryl Sulfonate Impurities in Pharmaceuticals by LCMS-2050. Available at: [Link]

  • European Pharmacopoeia (Ph. Eur.). Reference Standards Catalogue: Sulfonamide Impurities. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid

Technical Guide: Safe Handling & PPE for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid Executive Summary: The Hazard Profile 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid is a functionalized aryl sulfonic acid. While s...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Safe Handling & PPE for 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid

Executive Summary: The Hazard Profile

5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid is a functionalized aryl sulfonic acid. While specific toxicological data for this exact isomer may be sparse in public repositories, its chemical structure dictates its safety protocol. It combines the strong acidity of the sulfonic group (-SO₃H) with the lipophilicity of the chloro-ethyl substituted benzene ring .

Core Hazard Designation: CORROSIVE (Category 1B) & SENSITIZER . Unlike simple mineral acids, the organic backbone of this molecule allows it to adhere to and potentially penetrate the lipid bilayer of the skin more effectively than inorganic acids, increasing the risk of deep-tissue chemical burns.

Part 1: Risk Assessment & Hazard Identification

To select the correct PPE, we must understand the "Why." The danger lies not just in acidity (pH < 1), but in the nature of the exposure .

Functional GroupHazard MechanismCritical PPE Requirement
Sulfonic Acid (-SO₃H) Proton donation causes immediate protein denaturation and coagulative necrosis.Acid-Resistant Barrier: Standard nitrile may degrade; extended contact requires Neoprene or Butyl.
Phenolic -OH Potential for systemic absorption and skin sensitization.Double-Gloving: Inner layer protects against permeation if outer layer is compromised.
Chloro-Ethyl Ring Increases lipophilicity; substance resists water wash-off.Physical Removal: Emergency showers require longer flushing times (20+ mins) due to poor water solubility compared to mineral acids.

Part 2: The PPE Matrix (Task-Based)

Do not use a "one size fits all" approach. Select PPE based on the operational scale.

Table 1: PPE Selection by Operational Scale

ComponentAnalytical Scale (< 1g)Preparative/Bulk Scale (> 10g or Synthesis)Spill Cleanup
Hand Protection Double Nitrile (Min 5 mil outer). Change immediately upon splash.Neoprene or Butyl Rubber (Extended Cuff). Nitrile liners recommended for dexterity.Laminated Film (Silver Shield) or Heavy Butyl.
Eye/Face Chemical Safety Goggles (Indirect Vent).Face Shield (8-inch min) + Chemical Goggles.Full Face Respirator or Face Shield + Goggles.
Body Standard Cotton Lab Coat (Buttoned).Chemical Resistant Apron (Rubber/PVC) over Lab Coat.Tyvek® or ChemMax® coveralls (Type 3/4).
Respiratory Fume Hood (Sash at 18").Fume Hood. If powder handling outside hood: N95/P100 .Full Facepiece with Acid Gas/Organic Vapor (AG/OV) cartridges.

Senior Scientist Note: Never rely on latex gloves. Sulfonic acids can degrade latex rapidly, and the micropores in natural rubber offer insufficient protection against organic acid permeation [1].

Part 3: Gowning & De-Gowning Workflow (Self-Validating System)

The highest risk of exposure often occurs after the experiment, during the removal of contaminated PPE. The following workflow uses a "Clean-to-Dirty" logic to prevent secondary contamination.

GowningProtocol Start START: Pre-Entry Check 1. Inspect PPE (Cracks/Tears) Start->Check Don_Inner 2. Don Inner Gloves (Nitrile) Check->Don_Inner Don_Suit 3. Don Lab Coat/Apron (Fasten all buttons) Don_Inner->Don_Suit Don_Outer 4. Don Outer Gloves (Neoprene/Butyl) Over cuffs Don_Suit->Don_Outer Work 5. EXECUTE WORK (Fume Hood Only) Don_Outer->Work Clean_Outer 6. Rinse/Wipe Outer Gloves (While wearing) Work->Clean_Outer Work Complete Doff_Outer 7. Peel Outer Gloves (Beak Method) Clean_Outer->Doff_Outer Doff_Suit 8. Remove Apron/Coat (Inside-out) Doff_Outer->Doff_Suit Doff_Inner 9. Remove Inner Gloves (Do not touch skin) Doff_Suit->Doff_Inner Wash 10. Wash Hands (Soap + Water) Doff_Inner->Wash

Figure 1: Sequential Gowning and De-gowning protocol designed to isolate chemical residues from skin contact.

Part 4: Operational Handling & Engineering Controls

1. Weighing & Transfer (The Critical Zone)

  • Problem: Aryl sulfonic acids are often hygroscopic solids. Static charge can cause "fly-away" powder, leading to inhalation risks.

  • Protocol: Use an anti-static gun or ionizer during weighing. Always weigh inside the fume hood. If the balance is outside, use a secondary containment vessel (e.g., a tared vial inside a jar) for transport.

2. Reaction Setup

  • Exotherm Alert: Sulfonic acids react exothermically with bases and water.

  • Control: When neutralizing or quenching, add the acid to the base/water slowly.[1] Never add water to the concentrated acid.

3. Spill Management

  • Do not use water initially. Adding water to a bulk sulfonic acid spill will generate heat and potentially spread the acid via splashing.

  • Absorbent: Use a dry, neutralizing absorbent (e.g., Sodium Carbonate/Sand mix or commercial Acid Neutralizer).

  • Verification: Use pH paper to confirm the spill residue is pH 6-8 before final cleanup.

Part 5: Disposal & Waste Management

Disposal must follow a strict neutralization path to prevent downstream hazards in the waste stream.

DisposalWorkflow Waste Waste: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid Type Is it Pure or Mixed? Waste->Type Pure Pure Solid/Liquid Type->Pure Pure Mixed Mixed Solvent Stream Type->Mixed Solvent Mix Tag Tag as 'Corrosive - Acidic - Toxic' Pure->Tag Large Scale Neutralize Controlled Neutralization (Ice Bath + 10% NaOH) Pure->Neutralize Small Scale (<10g) Mixed->Tag Container Hazardous Waste Container (HDPE Only - No Metal) Tag->Container CheckPH Check pH (Target 6-9) Neutralize->CheckPH CheckPH->Neutralize pH < 6 Sewer Sanitary Sewer (ONLY if permitted by local EHS) CheckPH->Sewer pH 6-9 & Verified

Figure 2: Decision tree for the safe disposal of sulfonic acid wastes. Note: Always default to containerized hazardous waste if local regulations regarding drain disposal are unclear.

Disposal Protocol:

  • Segregation: Never mix sulfonic acid waste with Cyanides (generates HCN gas) or Sulfides (generates H₂S gas) [2].

  • Container Compatibility: Use HDPE (High-Density Polyethylene) or glass containers. Do not use metal drums, as the acid will corrode them rapidly.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

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